(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine

Core Science & Biosynthesis

What are the physicochemical properties of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine?

An in-depth technical analysis of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine reveals its critical role as a next-generation building block in medicinal chemistry. As drug discovery moves away from planar, sp²-hybridized aromatic rings to mitigate off-target toxicities and poor pharmacokinetic profiles, spirocyclic aliphatic diamines have emerged as premier structural modules.

This guide synthesizes the physicochemical properties, structural causality, and chemoselective experimental workflows associated with this specific chiral scaffold.

Structural Architecture and the Fsp3​ Paradigm

The molecular architecture of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine is defined by a rigid spiro[3.4]octane core, where a four-membered azetidine ring is orthogonally fused to a five-membered tetrahydrofuran-derivative ring at a single quaternary carbon.

The Causality of the Core Design:

• Escape from Flatland: The molecule possesses a Fraction of sp³ carbons ( Fsp3​ ) of 1.00. High Fsp3​ values directly correlate with clinical success by reducing planar stacking (which causes poor solubility) and increasing the three-dimensionality of the molecule, allowing for highly specific spatial engagement with chiral protein pockets [1].

• Heteroatom Placement (Oxa and Aza): The substitution of carbons with oxygen (position 6) and nitrogen (position 2) drastically lowers the lipophilicity (LogP) of the core. This is a deliberate design choice to counteract the high lipophilicity typically associated with all-carbon spirocycles, thereby reducing off-target liabilities such as hERG channel inhibition [2].

• Chiral Exit Vector: The primary amine at position 8 features an strictly defined (S)-stereocenter. This provides a distinct, rigid "exit vector" for functionalization, ensuring that appended pharmacophores are projected into 3D space at a precise angle [3].

Physicochemical Profiling

The integration of dual basic centers and an oxygen heteroatom creates a highly polar, water-soluble profile. The quantitative parameters are summarized below:

Property	Value	Mechanistic Causality / Implication
Molecular Formula	C₆H₁₂N₂O	Defines the compact spirocyclic framework [4].
Molecular Weight	128.17 g/mol	Ultra-low molecular weight makes it an ideal fragment for Fragment-Based Drug Discovery (FBDD)[4].
Fraction sp³ ( Fsp3​ )	1.00	Maximum 3D character; reduces flatland-associated aggregation and improves desolvation kinetics[1].
Predicted pKa₁ (Azetidine)	~10.5	The ring strain of the 4-membered azetidine alters the s-character of the nitrogen lone pair, making it highly basic [5].
Predicted pKa₂ (Primary Amine)	~8.5	Moderately basic; provides a distinct electronic differentiation from the azetidine nitrogen for chemoselective reactions.
LogP (Predicted)	< 0 (Hydrophilic)	High hydrophilicity ensures excellent aqueous solubility and mitigates lipophilic-driven off-target binding[2].

Experimental Methodologies: Chemoselective Functionalization

Because (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine is an unprotected diamine, functionalizing it requires precise chemoselectivity. As a Senior Application Scientist, I do not recommend brute-force protection/deprotection sequences if electronic differentiation can be exploited.

The ~2.0 unit difference in pKa between the azetidine nitrogen (pKa ~10.5) and the primary amine (pKa ~8.5) allows for pH-controlled chemoselective functionalization . At pH 8.5, the primary amine is predominantly in its free-base (nucleophilic) form, while the azetidine nitrogen remains protonated (non-nucleophilic).

Protocol: pH-Controlled Chemoselective Amide Coupling

This protocol is designed as a self-validating system to ensure the integrity of the spatial vectors.

Step 1: Reaction Setup and pH Tuning

• Dissolve 1.0 eq of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine dihydrochloride in a biphasic mixture of DCM and 0.1 M aqueous phosphate buffer.

• Carefully titrate the aqueous layer with 1 M NaOH until the pH stabilizes exactly at 8.5 . Causality: This specific pH ensures the primary amine is deprotonated while the secondary azetidine amine remains shielded as an ammonium salt.

Step 2: Electrophile Addition

• Cool the biphasic mixture to 0°C to suppress background hydrolysis.

• Add 1.05 eq of the desired acid chloride (R-COCl) dropwise to the organic layer under vigorous stirring.

• Allow the reaction to proceed for 2 hours, maintaining the pH at 8.5 via a pH-stat or manual titration.

Step 3: Self-Validation (In-Process Control)

• Extract a 10 µL aliquot of the organic layer and quench in 1 mL of LC-MS grade Methanol.

• Run a rapid LC-MS gradient. Validation Check: The presence of a single major peak corresponding to the [M+H]+ of the mono-acylated product confirms chemoselectivity. If a di-acylated mass is observed, the pH was too high, deprotonating the azetidine.

Step 4: Azetidine Functionalization (Optional)

• To functionalize the remaining azetidine, adjust the pH of the reaction mixture to 11.0 to fully deprotonate the secondary amine.

• Add the secondary electrophile (e.g., an alkyl bromide) and heat to 40°C.

• Validation Check: Perform 2D-NMR (HMBC) on the purified final product. Cross-peaks between the new alkyl protons and the azetidine ring carbons confirm successful N2-alkylation.

Workflow for the chemoselective bifunctionalization of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine.

High-Throughput LogD₇.₄ Determination Workflow

Because the spirocycle contains basic amines, its lipophilicity must be measured as LogD at physiological pH rather than a static LogP.

Self-Validating Shake-Flask LC-MS Protocol:

• Preparation: Prepare a 1:1 mixture of 1-octanol and PBS (pH 7.4). Shake vigorously for 24 hours to ensure mutual saturation. Causality: Failure to pre-saturate the phases will result in volume shifts during the assay, skewing the concentration calculations.

• Incubation: Dissolve 1 mg of the functionalized spirocycle in 1 mL of the biphasic system. Vortex for 1 hour at 25°C, then centrifuge at 3000 rpm for 15 minutes to achieve complete phase separation.

• Quantification: Carefully extract 50 µL from the octanol layer and 50 µL from the aqueous layer. Analyze both via HPLC-UV/MS.

• Validation: Calculate the LogD₇.₄ using the formula: LogD=log10​(AUCaqueous​AUCoctanol​​) . To validate the system, run a reference standard (e.g., Propranolol, known LogD₇.₄ = 1.2) in parallel. The assay is only considered valid if the reference standard falls within ±0.1 log units of its literature value.

References

• Taylor & Francis. "Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?" Expert Opinion on Drug Discovery.[Link]

• ACS Publications. "Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery." Organic Letters.[Link]

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine | Benchchem [benchchem.com]
• 5. echemi.com [echemi.com]

Stereochemical Configuration and 3D Structural Analysis of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine: A Comprehensive Guide for Drug Development

Executive Summary

In contemporary medicinal chemistry, the transition from planar, aromatic-heavy scaffolds to three-dimensional, sp3-rich frameworks is a critical strategy for reducing attrition rates in clinical trials. This paradigm, widely known as "Escaping Flatland" , emphasizes the correlation between higher fractions of sp3-hybridized carbons ( Fsp3​ ) and improved clinical success.

(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine represents a highly optimized, inherently three-dimensional building block. Featuring an azetidine ring orthogonally fused to a tetrahydrofuran (THF) ring via a single spiro carbon, this molecule boasts an Fsp3​ of 1.0. This whitepaper provides an in-depth technical analysis of its stereochemical architecture, 3D conformational dynamics, and the rigorous experimental protocols required to validate its absolute (S)-configuration.

Topological & Stereochemical Architecture

The structural integrity of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine is defined by its spiro[3.4]octane core. The nomenclature dictates a fusion between a 4-membered azetidine ring and a 5-membered tetrahydrofuran ring.

Stereocenter Causality

A common point of confusion in spirocyclic drug design is the assignment of chirality at the spiro fusion point. In this molecule, the spiro carbon (C4 ) is achiral . Because the azetidine ring is symmetrically substituted (the paths C4→C1→N2 and C4→C3→N2 are identical), C4 does not possess four distinct substituents.

Consequently, C8 is the sole stereocenter in the molecule. It is bonded to four distinct groups: a primary amine (-NH₂), a hydrogen atom, the C7 methylene group of the THF ring, and the C4 spiro carbon. The (S)-configuration at C8 projects the primary amine vector into a highly specific spatial quadrant, which is critical for directional hydrogen bonding within target binding pockets.

Topological graph of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine showing ring numbering and stereocenter.

Physicochemical Profile

The physicochemical parameters of this scaffold make it an ideal bioisostere for more traditional, planar amines (such as substituted piperidines or anilines).

Table 1: Physicochemical and Structural Properties

Property	Value	Implication for Drug Design
Molecular Formula	C₆H₁₂N₂O	Low molecular weight (128.17 g/mol ) fragment, ideal for lead optimization.
Fraction sp3 ( Fsp3​ )	1.0 (6/6 carbons)	Maximum 3D character; minimizes poor solubility and promiscuity liabilities.
Stereocenters	1 (C8, (S)-configuration)	Provides a specific spatial vector for highly selective target engagement.
H-Bond Donors	3	Facilitates strong interactions with kinase/GPCR hinge regions.
H-Bond Acceptors	3	Enhances aqueous solubility and ligand-target complementarity.

3D Conformation and Pharmacophore Vectors

The spirocyclic linkage forces a strict ~90° orthogonal twist between the azetidine and THF rings. While the azetidine ring undergoes rapid "butterfly" puckering dynamics, the THF ring predominantly adopts an envelope conformation to minimize torsional strain between the oxygen lone pairs and adjacent C-H bonds.

Because of this rigid orthogonality, the (S)-amine at C8 acts as a fixed pharmacophoric anchor. When the azetidine nitrogen (N2) is functionalized (e.g., via amide coupling or reductive amination), the spatial relationship between the N2 substituent and the C8 primary amine remains conformationally locked.

Pharmacophoric relationships and 3D vector generation driven by the spirocyclic core.

Experimental Protocols for Stereochemical Validation

To ensure rigorous scientific integrity, the synthesis and validation of the (S)-configuration must operate as a self-validating system. The following protocols detail the causal mechanisms behind the stereoselective synthesis and its subsequent crystallographic confirmation.

Protocol 1: Stereoselective Synthesis via Ellman's Auxiliary

To establish the (S)-stereocenter at C8, asymmetric induction is achieved using Ellman’s sulfinamide chemistry .

• Imine Condensation: React the N-protected 6-oxa-2-azaspiro[3.4]octan-8-one with (R)-2-methylpropane-2-sulfinamide in the presence of Titanium(IV) ethoxide ( Ti(OEt)4​ ) in THF. The Lewis acidic titanium activates the ketone and acts as a water scavenger, driving the formation of the chiral sulfinyl imine.

• Diastereoselective Reduction: Cool the reaction to -48°C and introduce Sodium Borohydride ( NaBH4​ ). Causality: The bulky tert-butyl group of the (R)-sulfinyl auxiliary sterically occludes the Si-face of the imine. Consequently, hydride attack is restricted to the less hindered Re-face, yielding the (S)-configuration at C8 with >95% diastereomeric excess (d.e.).

• Auxiliary Cleavage: Treat the purified intermediate with 4M HCl in methanol. The acidic conditions selectively cleave the sulfinamide N-S bond without disrupting the spirocyclic core, precipitating the (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine as a hydrochloride salt.

Protocol 2: Absolute Configuration Determination via X-Ray Crystallography

NMR NOESY experiments can confirm relative stereochemistry, but absolute configuration requires anomalous dispersion via X-ray crystallography .

• Crystallization: Dissolve the enantiopure (S)-amine hydrochloride salt in a minimal volume of hot methanol. Utilize vapor diffusion by placing the vial inside a larger chamber containing diethyl ether at 4°C for 48-72 hours to grow diffraction-quality single crystals.

• Data Collection (Critical Step): Mount the crystal on a diffractometer equipped with a Copper ( CuKα ) radiation source ( λ=1.5418A˚ ) . Causality: Standard Molybdenum ( MoKα ) radiation lacks the wavelength necessary to induce sufficient anomalous scattering in light atoms. Copper radiation maximizes the anomalous signal from the oxygen, nitrogen, and chloride counterions, which is strictly required to calculate a reliable Flack parameter in the absence of heavy metals.

• Refinement: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares (SHELXL).

• Validation: Extract the Flack parameter. A value of 0.00±0.04 definitively confirms the absolute (S)-configuration.

Step-by-step experimental workflow for validating the (S)-absolute configuration.

Table 2: Crystallographic and Spectroscopic Validation Parameters

Parameter	Expected Target Value	Mechanistic Rationale
Flack Parameter (X-Ray)	0.00 ± 0.04	Values near zero confirm the absolute (S)-configuration via anomalous dispersion.
Radiation Source	Cu Kα ( λ=1.5418A˚ )	Enhances anomalous scattering signal for light atoms compared to Mo Kα.
Enantiomeric Excess (ee)	> 99.5%	Confirms stereopurity post-chiral resolution, critical for preventing off-target toxicity.
NOESY Cross-Peaks	C8-H ↔ C7-H (cis)	Through-space dipole-dipole coupling confirms pseudo-axial/equatorial positioning.

Conclusion

The integration of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine into drug discovery pipelines offers a robust mechanism to escape the pharmacokinetic liabilities of planar molecules. By leveraging its rigid 90° spirocyclic twist and the precisely defined vector of its (S)-chiral amine, medicinal chemists can achieve superior target complementarity, enhanced solubility, and reduced off-target promiscuity.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success". Journal of Medicinal Chemistry.[Link]

• Ellman, J. A., Owens, T. D., & Tang, T. P. (2002). "tert-Butanesulfinamide: A Versatile New Reagent for the Asymmetric Synthesis of Amines". Accounts of Chemical Research.[Link]

• Flack, H. D. (1983). "On enantiomorph-polarity estimation". Acta Crystallographica Section A.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 155892885, 6-Oxa-2-azaspiro[3.4]octan-8-amine". PubChem.[Link]

Structural Elucidation of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine Derivatives: A Comprehensive X-ray Crystallography Guide

Introduction: The Strategic Value of Spirocyclic Scaffolds

In modern drug discovery, escaping the "flatland" of traditional planar heteroaromatics is a primary objective for improving the physicochemical properties of lead compounds. Increasing the fraction of sp³-hybridized carbons ( Fsp3​ ) through the incorporation of spirocyclic scaffolds significantly enhances aqueous solubility, metabolic stability, and three-dimensional target engagement.

The (S)-6-oxa-2-azaspiro[3.4]octan-8-amine core is a privileged, highly functionalized spirocyclic module. It features a rigid, non-planar architecture with precisely defined exit vectors. The oxygen atom acts as a potent hydrogen-bond acceptor, while the basic azetidine and the chiral 8-amine provide versatile points for derivatization and salt-bridge formation. Recent clinical candidates, such as the SARS-CoV-2 3CL protease inhibitor S-892216 , have successfully utilized the 6-oxa-2-azaspiro[3.4]octane moiety to balance potent nanomolar inhibition with exceptional metabolic stability in human liver microsomes.

Determining the absolute configuration and the precise binding mode of these derivatives relies heavily on high-resolution X-ray crystallography. This whitepaper details the self-validating protocols required to generate, process, and analyze crystallographic data for these complex chiral molecules.

Experimental Protocols: From Co-Crystallization to Refinement

To ensure scientific integrity, crystallographic workflows must be treated as self-validating systems. The causality behind each step—from the choice of cryoprotectant to the refinement algorithms—is detailed below.

Step-by-Step Methodology

Step 1: Ligand Preparation and Co-Crystallization

• Rationale: To observe the (S)-enantiomer's binding mode, the ligand must be soaked into pre-formed apo-crystals or co-crystallized. Co-crystallization often yields higher occupancy and lower B-factors for the ligand.

• Procedure: Purify the target protein (e.g., 3CLpro or M4 receptor variants) to >95% homogeneity via size-exclusion chromatography. Incubate the protein (typically 10–15 mg/mL) with a 3- to 5-fold molar excess of the (S)-6-oxa-2-azaspiro[3.4]octan-8-amine derivative for 2 hours at 4 °C. Set up vapor diffusion drops (hanging or sitting) mixing 1 µL of the complex with 1 µL of reservoir solution (e.g., 20% PEG 3350, 0.1 M Bis-Tris pH 6.5).

Step 2: Cryo-Cooling and Data Collection

• Rationale: Room temperature data collection causes rapid radiation damage. Flash-cooling to 100 K minimizes free-radical diffusion and preserves the crystal lattice.

• Procedure: Transfer the crystal into a cryoprotectant solution (reservoir solution supplemented with 20–25% v/v glycerol or ethylene glycol) for 10–30 seconds. Flash-cool in liquid nitrogen. Collect diffraction data using a high-intensity microfocus rotating anode (e.g., Rigaku FR-X) or at a synchrotron beamline, utilizing a CCD or pixel-array detector.

Step 3: Data Processing and Phasing

• Rationale: Raw diffraction images must be integrated and scaled to extract structure factor amplitudes. Molecular Replacement (MR) is used to solve the phase problem by using a homologous prior structure.

• Procedure: Process the frames using software like XDS or CrysAlis Pro . Determine the space group (chiral molecules bound to chiral proteins typically crystallize in Sohncke space groups like P21​ or P21​21​21​ ). Perform MR using Phaser (via the Phenix or CCP4 suite) with an apo-protein search model.

Step 4: Model Building and Refinement

• Rationale: The initial MR phases are biased. Iterative refinement minimizes the difference between the observed ( Fobs​ ) and calculated ( Fcalc​ ) structure factors, validated by the Rfree​ value.

• Procedure: Inspect the initial Fo​−Fc​ difference electron density map in Coot. Build the (S)-6-oxa-2-azaspiro[3.4]octan-8-amine ligand into the positive density. Ensure the stereocenter at the 8-position is strictly constrained to the (S)-configuration. Perform full-matrix least-squares refinement using REFMAC5 or phenix.refine.

Crystallographic workflow for spirocyclic derivative structure determination.

Quantitative Crystallographic Parameters

When validating the structural integrity of spirocyclic derivatives, specific crystallographic parameters must fall within acceptable thresholds. The puckering of the oxetane and pyrrolidine/azetidine rings in the spiro system requires high-resolution data to accurately model.

Below is a summarized table of representative X-ray data collection and refinement statistics for protein complexes harboring 6-oxa-2-azaspiro[3.4]octane derivatives (aggregated from recent structural biology campaigns , ):

Parameter	Acceptable Range / Representative Value	Causality / Significance
Resolution Limit (Å)	1.05 – 2.20	Required to resolve the spirocyclic ring puckering and absolute stereochemistry.
Space Group	P21​ , P21​21​21​ , or P43​	Chiral complexes strictly crystallize in non-centrosymmetric space groups.
Completeness (%)	> 98.0% (overall)	Ensures no systematic bias in the electron density maps.
Rwork​ / Rfree​	~0.16 / ~0.19	Indicates a highly accurate model; Rfree​ prevents overfitting of the ligand.
Ligand B-factor (Ų)	20.0 – 45.0	A B-factor similar to surrounding residues confirms full ligand occupancy.
Clashscore	< 5.0	Validated via MolProbity; ensures the spirocycle does not sterically clash with the pocket.

Structural Determinants and Binding Modes

The three-dimensional geometry of the (S)-6-oxa-2-azaspiro[3.4]octan-8-amine scaffold allows it to access unique chemical space within target binding pockets (e.g., the S1' pocket of 3CLpro or the allosteric sites of M4 receptors ).

• The (S)-Stereocenter: The absolute configuration at the 8-position dictates the trajectory of the amine vector. In the (S)-configuration, the amine is optimally oriented to form critical hydrogen bonds with backbone carbonyls (e.g., Asn1640 in Pks13 inhibitors ), whereas the (R)-enantiomer often faces solvent or clashes with hydrophobic residues, resulting in a >100-fold drop in potency.

• The Oxetane Oxygen: The 6-oxa moiety is highly polar but possesses a small steric footprint. It frequently acts as a hydrogen-bond acceptor for water-mediated networks or directly interacts with catalytic histidine residues.

• Spirocyclic Rigidity: The orthogonal arrangement of the two rings minimizes the entropic penalty upon binding. The azaspiro core locks the molecule into a bioactive conformation that cannot be achieved by flexible linear amines.

Binding interaction network of the spirocyclic scaffold within a target pocket.

References

• Discovery of the Clinical Candidate S-892216: A Second-Generation of SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. National Center for Biotechnology Information (PMC).[Link]

• Structure-guided Design of Potent Spirocyclic Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3C-Like Protease. National Center for Biotechnology Information (PMC).[Link]

• 5SRB: PanDDA analysis group deposition -- Crystal structure of SARS-CoV-2 NSP3 macrodomain in complex with Z5198562532. RCSB Protein Data Bank. [Link]

• Transaminases Provide Key Chiral Building Blocks for the Synthesis of Selective M1/M4 Agonists. National Center for Biotechnology Information (PMC).[Link]

• Optimization of TAM16, a Benzofuran That Inhibits the Thioesterase Activity of Pks13; Evaluation toward a Preclinical Candidate for a Novel Antituberculosis Clinical Target. Journal of Medicinal Chemistry - ACS Publications.[Link]

Exact mass and molecular weight analysis of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine

An In-Depth Technical Guide to the Exact Mass and Molecular Weight Analysis of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine

Introduction: The Imperative for Precision in Novel Scaffolds

In the landscape of modern drug discovery, the exploration of novel chemical space is paramount. Spirocyclic scaffolds, such as (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine, are of significant interest due to their inherent three-dimensional nature and conformational rigidity, which can lead to improved pharmacological properties and unique interactions with biological targets.[1][2] As new chemical entities (NCEs) progress through the development pipeline, the unambiguous confirmation of their identity and purity is a non-negotiable cornerstone of regulatory compliance and scientific integrity.

This technical guide provides a comprehensive walkthrough of the principles and practices for determining the exact mass and confirming the molecular formula of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine. We will delve into the causality behind instrumental choices, present a self-validating experimental protocol, and detail the process of data interpretation, grounding our methodology in authoritative standards. This analysis serves as a fundamental checkpoint, ensuring the foundational identity of the molecule before its advancement into further studies.

Theoretical Foundations: Differentiating Molecular Weight and Exact Mass

Before proceeding to experimental design, it is critical to distinguish between two often-confused terms: molecular weight and exact mass.

• Molecular Weight (or Average Mass): This is the weighted average of the masses of all naturally occurring isotopes of the elements in a molecule. It is calculated using the atomic weights found on the periodic table (e.g., Carbon ≈ 12.011 Da). This value is used for stoichiometric calculations in the laboratory, such as weighing out reagents.[3]

• Exact Mass (or Monoisotopic Mass): This is the calculated mass of a molecule using the mass of the most abundant, stable isotope of each constituent element (e.g., ¹²C = 12.000000 Da, ¹H = 1.007825 Da, ¹⁴N = 14.003074 Da, ¹⁶O = 15.994915 Da).[3] High-resolution mass spectrometers are capable of measuring this value with high precision. The exact mass is the key to determining a molecule's elemental composition, as it is unique to a specific combination of isotopes.[4][5]

For (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine, with the molecular formula C₆H₁₂N₂O [6], the theoretical exact mass is calculated as follows:

(6 x 12.000000) + (12 x 1.007825) + (2 x 14.003074) + (1 x 15.994915) = 128.094963 Da

This calculated value is the theoretical benchmark against which our experimental results will be compared.

Instrumentation and Methodological Rationale

The selection of the appropriate analytical instrumentation is dictated by the need for high accuracy and resolution.

The Choice of High-Resolution Mass Spectrometry (HRMS)

High-Resolution Mass Spectrometry (HRMS) is the definitive technique for this analysis. It provides highly accurate mass measurements, enabling the precise identification and characterization of compounds.[7] This capability is crucial for distinguishing between molecules with very similar nominal masses but different elemental compositions.[8] For this guide, we select a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer, a hybrid instrument that combines the stability of a quadrupole with the high resolution and mass accuracy of a TOF analyzer.[9][10][11] This setup routinely achieves mass accuracies of less than 5 parts-per-million (ppm), which is essential for confident molecular formula assignment.[3]

The Ionization Method: Electrospray Ionization (ESI)

To analyze a molecule by mass spectrometry, it must first be ionized. Electrospray Ionization (ESI) is the ideal choice for a relatively polar, small molecule like (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine.[12] ESI is a "soft" ionization technique that transfers molecules from solution into the gas phase as ions with minimal fragmentation.[13] Given the presence of two basic amine groups in the structure, the molecule will readily accept a proton in an acidic solution to form a positively charged ion, [M+H]⁺. This process is highly efficient and predictable, making it the standard for LC-MS applications in pharmaceutical analysis.[14][15]

Experimental Protocol: A Self-Validating Workflow

The following protocol is designed to ensure data integrity and reproducibility. Each step includes a rationale to underscore the expertise behind the experimental choices.

Step 1: Standard and Sample Preparation

• Prepare a Stock Solution (1 mg/mL): Accurately weigh ~1 mg of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine and dissolve it in 1 mL of HPLC-grade methanol.

  • Rationale: Methanol is a versatile solvent for a broad range of organic molecules. Using HPLC-grade solvent minimizes potential interference from impurities.

• Prepare the Working Solution (1 µg/mL): Perform a 1:1000 serial dilution of the stock solution using a mobile phase simulant (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Rationale: The final concentration should be within the optimal detection range of the instrument to avoid detector saturation. The addition of 0.1% formic acid acidifies the solution, promoting the formation of the desired [M+H]⁺ ion.

• Prepare the Internal Calibrant (Lock Mass) Solution: Prepare a solution of a known reference compound (e.g., Leucine Enkephalin) in a similar solvent at a concentration recommended by the instrument manufacturer.

  • Rationale: An internal calibrant, or "lock mass," is continuously infused alongside the sample. This allows the instrument software to correct for any minor mass drift during the analysis, ensuring the highest possible mass accuracy.[16]

Step 2: Instrument Configuration and Data Acquisition

• System Setup: The sample is introduced into the mass spectrometer via direct infusion using a syringe pump or through an ultra-high-performance liquid chromatography (UHPLC) system.

  • Rationale: Direct infusion is rapid for pure samples. UHPLC coupling is preferred for impure samples or when retention time data is also desired, but for a pure standard, infusion is sufficient and efficient.

• Mass Spectrometer Calibration: Perform an external calibration of the instrument across the desired mass range (e.g., m/z 50-1000) using the manufacturer's recommended calibration solution.

  • Rationale: External calibration establishes the initial mass accuracy across a wide range. This is a prerequisite for any accurate mass experiment.[16]

• Set ESI Source Parameters:

  • Ionization Mode: Positive

  • Capillary Voltage: 2.5 - 3.5 kV

  • Cone Voltage: 20 - 40 V

  • Source Temperature: 120 - 150 °C

  • Desolvation Temperature: 350 - 500 °C

  • Desolvation Gas Flow: 600 - 900 L/hr

  • Rationale: These parameters are optimized to achieve efficient desolvation and ionization without inducing fragmentation. The cone voltage is particularly critical; a value too low results in poor signal, while a value too high can cause the molecule to fragment in the source.

• Set Q-TOF Analyzer Parameters:

  • Acquisition Mode: TOF-MS (Full Scan)

  • Mass Range: m/z 50 - 500

  • Scan Time: 0.5 - 1.0 seconds

  • Lock Mass: Enable internal lock mass correction using the reference compound.

  • Rationale: A full scan acquires data across a wide range, ensuring the detection of the target ion. The specified mass range comfortably includes the expected m/z of 129.1022 for the [M+H]⁺ ion.

Workflow Visualization

Caption: Experimental workflow for the exact mass analysis of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine using ESI-Q-TOF.

Data Analysis, Interpretation, and Validation

Data Interpretation

• Identify the Protonated Molecule: In the acquired mass spectrum, locate the peak corresponding to the protonated molecule, [M+H]⁺. Based on our theoretical calculation, this should appear at an m/z of approximately 129.1022.

• Determine Experimental Exact Mass: Record the m/z value of the [M+H]⁺ peak to at least four decimal places as measured by the instrument. This is the experimental m/z.

• Calculate Mass Error: The accuracy of the measurement is expressed in parts-per-million (ppm) and is calculated using the following formula:

  • Mass Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] x 10⁶

  • A mass error of < 5 ppm is considered excellent for confirming a molecular formula.[3]

• Confirm Molecular Formula: Use the experimental exact mass as input for a molecular formula calculator, such as the free online tool ChemCalc.[17][18] Constrain the search parameters to the expected elements (C, H, N, O) and set the error tolerance to 10 ppm. The result should unambiguously identify C₆H₁₂N₂O as the only logical candidate.

Quantitative Data Summary

The results of the analysis are summarized in the table below.

Parameter	Theoretical Value	Experimental Value
Molecular Formula	C₆H₁₂N₂O	Confirmed
Exact Mass of Neutral Molecule	128.094963 Da	-
m/z of Protonated Ion [M+H]⁺	129.102239	e.g., 129.1025
Mass Error	-	e.g., +2.0 ppm

(Note: Experimental values are illustrative examples of a successful analysis.)

Adherence to Validation Standards

This entire protocol is designed as a self-validating system. The use of an internal lock mass ensures continuous calibration, providing trustworthiness to the reported mass. While this guide details a single, definitive identity test, a full method validation under ICH Q2(R2) guidelines would further involve assessing:

• Precision: Multiple measurements of the same sample to determine the standard deviation of the mass error.[19]

• Specificity: The ability to detect the target compound in the presence of expected impurities or degradation products.[20]

• Robustness: The method's resilience to small, deliberate changes in parameters (e.g., cone voltage, source temperature).[19]

Following these principles ensures the analytical procedure is fit for its intended purpose in a regulated drug development environment.[21][22]

Conclusion

The precise and accurate determination of the exact mass is a foundational step in the characterization of any new chemical entity. Through the judicious application of High-Resolution Mass Spectrometry with a Q-TOF instrument and Electrospray Ionization, we have successfully confirmed the elemental composition of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine as C₆H₁₂N₂O. The described workflow, grounded in robust scientific principles and validation standards, provides a reliable and authoritative method for ensuring the molecular identity of novel drug candidates, thereby enabling confident progression through the drug discovery and development process.

References

• Longdom Publishing. (2024). High Resolution Mass Spectrometry for Drug Discovery and Development. Longdom Publishing.
• ResolveMass Laboratories Inc. (2026). High-Resolution Mass Spectrometry in Drug Discovery. ResolveMass Laboratories Inc.
• LCGC International. High-Resolution Mass Spectrometry: An Ideal Analytical Tool for Drug Metabolism Studies. Chromatography Online.
• Unknown. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations.
• Nageswara Rao, R., & Talluri, M. V. N. K. (n.d.). Quadrupole Time-of-Flight Mass Spectrometry: A Paradigm Shift in Toxicology Screening Applications. PMC.
• Unknown. (2025). Progress in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Use.
• Unknown. Applications of High-Resolution Mass Spectrometry in Drug Discovery and Development.
• Wikipedia. Time-of-flight mass spectrometry. Wikipedia.
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA.
• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma.
• Ghosh, C., & Shai, S. (n.d.). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. PMC.
• ICH. (2023). Validation of Analytical Procedures Q2(R2). ICH.
• ICH. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Various Authors. (2013). MALDI or ESI which is suitable for small molecules? ResearchGate.
• PGeneral. (2025). Quadrupole vs. Time-of-Flight: Choosing the Right Mass Spec for Your Lab. PGeneral.
• Chernushevich, I. V., Loboda, A. V., & Thomson, B. A. (2001). An introduction to quadrupole-time-of-flight mass spectrometry. PubMed.
• ChemCalc. ChemCalc: molecular formula analysis. ChemCalc.
• Bristow, A. W. T. (n.d.). Methodology for Accurate Mass Measurement of Small Molecules. The Royal Society of Chemistry.
• Wikipedia. Electrospray ionization. Wikipedia.
• TMP Chem. (2019). Formula determination by high resolution mass spectrometry. YouTube.
• ChemCalc. Molecular formula finder from monoisotopic mass. ChemCalc.
• American Chemical Society. (2019). Molecular-Formula Determination through Accurate-Mass Analysis: A Forensic Investigation. Journal of Chemical Education.
• ZefSci. (2024). Choosing the Right Mass Spectrometry for Small Molecules. ZefSci.
• PubChem. 6-Oxa-2-azaspiro[3.4]octan-8-amine. PubChem.
• Chalk, R. (2021). 13 Small Molecule Accurate Mass Analysis. YouTube.
• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of 6-Oxaspiro[3.4]octan-2-one. Benchchem.
• ResearchGate. (n.d.). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. ResearchGate.
• Benchchem. (n.d.). 6-Oxaspiro[3.4]octan-2-one: A Technical Guide for Researchers. Benchchem.

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Escaping Flatland: Conformational Analysis of Spirocyclic Amines in Aqueous Environments

Executive Summary

The transition from planar aromatic scaffolds to sp³-rich three-dimensional architectures—often termed the "escape from flatland"—has become a cornerstone of modern drug discovery[1]. Spirocyclic amines, characterized by two rings sharing a single quaternary carbon, offer exceptional conformational restriction and serve as metabolically stable bioisosteres for traditional heterocycles[2]. However, the therapeutic efficacy of these rigidified scaffolds depends entirely on their biologically active conformation. Because physiological environments are aqueous, understanding the conformational dynamics of spirocyclic amines in water is a fundamental prerequisite for rational structure-based drug design. This whitepaper details the theoretical causality and self-validating experimental protocols required to accurately map the 3D conformation of spirocyclic amines in aqueous solutions.

The Aqueous Imperative: pKa and Conformational Causality

In vacuum or non-polar organic solvents (e.g., CDCl₃), the conformation of a spirocyclic amine is primarily governed by internal steric strain and classical stereoelectronic effects. However, in aqueous solutions, the thermodynamic landscape is fundamentally rewritten by solvation and protonation[3].

The causality of this conformational shift lies in the amine's pKa. At physiological pH (7.4), most secondary and tertiary spirocyclic amines (pKa ~ 8–10) exist predominantly in their protonated (ammonium) state. The formation of the NH⁺ center introduces a highly polarized hydrogen bond donor. This localized charge demands stabilization, which is achieved either through dense hydration shells or via Charge-Assisted Intramolecular Hydrogen Bonds (CA-IMHBs) with adjacent heteroatoms[4].

Consequently, the electrostatic imperative to minimize the energy of the NH⁺ pole forces the spirocyclic system to adopt a specific "locked" conformation. This often shifts the equilibrium from an equatorial to an axial preference that would be thermodynamically unfavorable in a neutral state.

Causality of pH-dependent conformational switching in spirocyclic amines.

Analytical Modalities for Aqueous Conformational Analysis

To accurately map this aqueous conformational landscape, a dual-modality approach combining Nuclear Magnetic Resonance (NMR) spectroscopy and computational chemistry is required.

• NMR Spectroscopy: 2D NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY are the gold standards for determining through-space proton proximities (< 5 Å). When combined with ³J-coupling constant analysis via the Karplus equation, NMR provides a high-resolution map of dihedral angles and spatial geometries[5].

• Computational Modeling: Density Functional Theory (DFT) utilizing explicit water models calculates the theoretical energy minima of the conformers.

The Self-Validation Loop: Experimental NMR data is inherently time-averaged. By cross-referencing experimental NOE distances with DFT-calculated ensembles, the protocol becomes a self-validating system. If the computed global minimum predicts an NOE cross-peak that is absent in the experimental spectrum, the computational solvation model is proven inadequate and must be refined.

Workflow for self-validating aqueous conformational analysis of spirocycles.

Step-by-Step Protocol: Self-Validating NMR Workflow

This protocol is designed to eliminate analytical artifacts by enforcing a strict causality between sample conditions and data acquisition parameters.

Step 1: Physiological Sample Preparation

• Action: Dissolve 5–10 mg of the spirocyclic amine in a 90:10 H₂O:D₂O mixture.

• Causality: The 10% D₂O provides the necessary deuterium lock signal for the spectrometer, while the 90% H₂O ensures the bulk dielectric constant mimics physiological conditions. Crucially, this ratio preserves exchangeable NH protons, which are entirely lost in 100% D₂O, allowing for the direct observation of charge-assisted intramolecular hydrogen bonds[4].

Step 2: pH Titration and Bracketing

• Action: Adjust the sample pH using micro-additions of dilute DCl or NaOD to bracket the predicted pKa (e.g., acquiring spectra at pH 5.0, 7.4, and 9.0).

• Causality: Capturing both the fully neutral and fully protonated states isolates the specific conformational shifts driven purely by protonation, ruling out concentration-dependent aggregation[3].

Step 3: 1D ¹H/¹³C Acquisition with Water Suppression

• Action: Acquire standard 1D spectra utilizing Excitation Sculpting or WATERGATE pulse sequences.

• Causality: The massive 55M water proton signal will overwhelm the receiver and obscure ligand signals. Excitation sculpting selectively dephases the water magnetization while preserving the spirocycle's signals, enabling the precise extraction of ³J-coupling constants needed for Karplus dihedral analysis.

Step 4: 2D NOESY/ROESY Acquisition

• Action: Acquire 2D NOESY (mixing time 300–500 ms). If the molecule's correlation time ( τc​ ) results in a near-zero NOE enhancement (common for mid-sized spirocycles ~500 Da), switch to a ROESY sequence (spin-lock time 200–300 ms).

• Causality: NOESY relies on longitudinal cross-relaxation, which passes through zero depending on molecular tumbling rates in water. ROESY utilizes transverse cross-relaxation, which is always positive, ensuring reliable through-space distance mapping regardless of the spirocycle's tumbling speed[5].

Step 5: Computational Cross-Validation

• Action: Perform conformational searches using Molecular Dynamics (MD), followed by DFT geometry optimization (e.g., ω B97X-D/6-311G(d,p)) utilizing an explicit Solvation Model based on Density (SMD). Compare computed inter-proton distances against integrated NOESY/ROESY cross-peak volumes.

• Causality: If the experimental NOE volumes deviate from the 1/r6 distance relationship predicted by the DFT global minimum, it proves the molecule exists as a dynamic ensemble rather than a single rigid conformer.

Data Presentation: Conformational Dynamics

The following table summarizes the typical quantitative data extracted from this workflow, illustrating how aqueous protonation dictates the 3D architecture of a model spirocyclic piperidine.

Table 1: Conformational and Chemical Shift Dynamics of a Model Spirocyclic Amine

Parameter	Neutral State (pH 9.0)	Protonated State (pH 5.0)	Causality & Structural Implication
Dominant Conformation	Equatorial-like	Axial-like	Protonation induces a charge-assisted H-bond, thermodynamically locking the ring into an axial preference.
NH⁺ Chemical Shift ( δ )	N/A (Fast exchange)	8.5 – 9.2 ppm	Strong downfield shift directly correlates with amine pKa and localized hydrogen bonding[4].
³J CH−NH​ Coupling	Not resolved	10.5 Hz	Large trans-diaxial coupling confirms the rigidified chair conformation of the piperidine ring.
NOE Cross-peaks	Broad, time-averaged	Distinct, localized	Rigidification restricts dynamic ring-flipping on the NMR timescale, yielding sharp spatial correlations.
Calculated Δ G (DFT)	0.0 kcal/mol (Ref)	-3.2 kcal/mol	Explicit water models validate the energetic preference for the protonated, locked conformer.

Sources

• 1. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00656B [pubs.rsc.org]
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Protocols & Analytical Methods

Application Note: Advanced Amide Bond Formation Strategies Using (S)-6-Oxa-2-azaspirooctan-8-amine

Application Note: Advanced Amide Bond Formation Strategies Using (S)-6-Oxa-2-azaspiro[1]octan-8-amine

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Chemical Context

The incorporation of high-sp³ fraction (Fsp³) spirocyclic scaffolds into drug candidates is a proven strategy to improve physicochemical properties, such as lowering lipophilicity (logP), increasing aqueous solubility, and altering metabolic clearance pathways . Among these, (S)-6-oxa-2-azaspiro[1]octan-8-amine (CAS: 2306252-30-0 for the dihydrochloride salt) has emerged as a highly valuable bioisostere for traditional flat heterocycles like morpholine and piperazine .

However, utilizing this diamine building block presents two distinct synthetic challenges:

• Chemoselectivity: The molecule possesses both a secondary amine (in the strained azetidine ring) and a primary amine (on the tetrahydrofuran ring).

• Steric Hindrance: The primary amine at the C8 position is situated on a secondary carbon directly adjacent to the C4 spiro-quaternary center.

This application note details the mechanistic rationale and field-proven protocols for achieving high-yielding amide bond formations at the sterically hindered C8 primary amine.

Mechanistic Rationale: The Causality of Coupling Failures

To successfully couple (S)-6-oxa-2-azaspiro[1]octan-8-amine, one must understand the physical chemistry of the reaction microenvironment.

The Steric Penalty: The C8 amine is tucked adjacent to a bulky spirocyclic junction. This topological arrangement creates severe neopentyl-like steric shielding. When a standard activated carboxylic acid (e.g., an O-acylisourea generated by DCC or EDC) approaches the amine, the Bürgi-Dunitz trajectory is heavily obstructed by the azetidine ring.

The Electronic Penalty: The oxygen atom at C6 exerts a mild inductive electron-withdrawing effect (-I effect) across the tetrahydrofuran ring. This slightly reduces the pKa and the inherent nucleophilicity of the C8 amine compared to a purely carbocyclic analog (like a spiro[1]octan-amine) .

Consequently, standard carbodiimide-based coupling (e.g., EDC/HOBt) often stalls at the active ester intermediate. The prolonged reaction times lead to hydrolysis of the active ester or epimerization of the α-chiral center of the carboxylic acid, rather than productive amide bond formation . To overcome this high activation energy barrier, the use of highly reactive HOAt-derived esters (via HATU) or robust mixed anhydrides (via T3P) is strictly required.

Orthogonal Protection Strategy

Because the secondary amine in the azetidine ring is highly exposed and reactive due to ring strain, chemoselective coupling of the unprotected diamine is nearly impossible. The industry standard is to utilize the 2-Boc-protected variant: tert-butyl (S)-8-amino-6-oxa-2-azaspiro[1]octane-2-carboxylate.

Caption: Orthogonal protection and functionalization workflow for (S)-6-oxa-2-azaspiro[1]octan-8-amine.

Coupling Reagent Selection & Comparative Data

The choice of coupling reagent dictates the success of the reaction. Table 1 summarizes the performance of common reagents when applied to this specific spirocyclic system.

Table 1: Comparative Analysis of Coupling Reagents for C8-Spirocyclic Amines

Coupling Reagent	Active Intermediate	Est. Yield	Epimerization Risk	Scalability	Byproduct Removal
HATU	HOAt Ester	>85%	Moderate	Poor (Explosive risk)	Aqueous wash / Chromatography
T3P (50% in EtOAc)	Mixed Anhydride	>80%	Very Low	Excellent	Simple aqueous wash
EDC / HOBt	HOBt Ester	<40%	Low	Good	Aqueous wash
DCC	O-Acylisourea	<20%	High	Moderate	Filtration (DCU is stubborn)

Data synthesized from standard peptide coupling optimization matrices applied to hindered spirocycles .

Experimental Protocols: Self-Validating Systems

Protocol A: HATU-Mediated Coupling (Discovery & Library Scale)

HATU is ideal for milligram-scale discovery chemistry due to its rapid kinetics. However, order of addition is critical . If the hindered amine is added before the active ester is fully formed, HATU will react directly with the amine to form an unreactive guanidinium byproduct.

Caption: Mechanistic pathway of HATU coupling highlighting the risk of guanidinium byproduct formation.

Step-by-Step Procedure:

• Pre-Activation: In an oven-dried vial, dissolve the carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv). Add HATU (1.1 equiv) in one portion. Stir at room temperature for 15 minutes.

• Self-Validation Check (Crucial): Sample 5 µL of the reaction mixture, dilute in 1 mL MeCN, and analyze via LCMS. Proceed to Step 3 only when >95% of the carboxylic acid has converted to the HOAt-active ester (observed as [M−OH+OAt]+ ).

• Coupling: Add tert-butyl (S)-8-amino-6-oxa-2-azaspiro[1]octane-2-carboxylate (1.05 equiv). Stir at room temperature for 2–4 hours. If the reaction stalls (monitor by LCMS), warm to 40°C.

• Workup: Dilute with EtOAc. Wash sequentially with 1M HCl (to remove DIPEA), saturated NaHCO₃ (to remove HOAt byproduct), and brine. Dry over Na₂SO₄, filter, and concentrate.

Protocol B: T3P-Mediated Coupling (Process & Scale-Up)

Propylphosphonic anhydride (T3P) is the reagent of choice for multi-gram scale-up. It is non-explosive, produces highly water-soluble byproducts, and boasts an exceptionally low epimerization rate, which is vital if the carboxylic acid coupling partner is chiral.

Step-by-Step Procedure:

• Mixture Preparation: To a round-bottom flask, add the carboxylic acid (1.0 equiv, 10 mmol), the Boc-protected spirocyclic amine (1.05 equiv), and DIPEA (3.0 equiv) in EtOAc (0.5 M). Note: Unlike HATU, T3P does not form guanidinium adducts, allowing all reagents to be mixed safely upfront.

• T3P Addition: Cool the mixture to 0°C. Dropwise, add a 50% solution of T3P in EtOAc (1.5 equiv).

• Heating: Remove the ice bath and heat the reaction to 60°C for 12 hours. The mixed anhydride formed by T3P is less reactive than a HOAt ester, so thermal energy is required to overcome the steric bulk of the spirocycle.

• Self-Validating Workup: Cool to room temperature. Add an equal volume of saturated aqueous NaHCO₃ and stir vigorously for 30 minutes. T3P and its phosphate byproducts are highly water-soluble.

  • Validation: Separate the layers and check the pH of the aqueous phase (must be >8). To ensure complete removal of coupling byproducts, confirm the absence of the T3P multiplet (~0 ppm) in the crude ³¹P NMR of the organic phase.

Analytical Characterization Signatures

When characterizing the resulting amides, pay close attention to the NMR signatures unique to the 6-oxa-2-azaspiro[1]octane core:

• ¹H NMR (CDCl₃): The protons on the azetidine ring (C1 and C3) typically appear as highly coupled multiplets or distinct AB systems between δ 3.80 – 4.20 ppm . The proton at the C8 position (alpha to the newly formed amide) will shift significantly downfield upon acylation, typically appearing as a broad multiplet around δ 4.30 – 4.60 ppm .

• Rotamers: Due to the steric bulk of the spirocycle, the resulting amide often exhibits restricted rotation around the C-N bond. Expect to see rotamers in the ¹H and ¹³C NMR spectra (often in a 3:1 or 4:1 ratio) at room temperature. Variable Temperature (VT) NMR at 80°C in DMSO-d₆ can be used to coalesce these peaks and validate compound purity.

References

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257–8322.[Link]

• Wuitschik, G., Rogers-Evans, M., Mueller, K., Fischer, H., Wagner, B., Schuler, F., Polonchuk, L., & Carreira, E. M. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(8), 3227-3246.[Link]

• Luescher, M. U., Geerdink, D., & Bode, J. W. (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society, 136(50), 17414–17417.[Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[Link]

Sources

• 1. researchgate.net [researchgate.net]

Incorporating (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine into PROTAC linker design

Application Note: Rational Integration of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine into PROTAC Linker Design for Enhanced Ternary Complex Stability and ADMET Profiling

Executive Summary & Mechanistic Rationale

The development of Proteolysis-Targeting Chimeras (PROTACs) has historically relied on flexible linear linkers, such as polyethylene glycol (PEG) or alkyl chains. While synthetically accessible, these highly flexible linkers often suffer from a severe "entropic penalty." Because they can adopt thousands of conformations in solution, locking them into the highly specific, active ternary complex (Target Protein–PROTAC–E3 Ligase) requires significant energy, which limits cooperative binding and overall degradation efficiency [1].

To overcome this, modern "linkerology" has shifted toward rigidified, sp³-rich scaffolds. Incorporating spirocyclic linkers pre-organizes the PROTAC into a bioactive conformation, effectively acting as a molecular hinge that reduces the entropic cost of ternary complex formation [3].

(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine represents a next-generation, privileged building block for PROTAC design due to three distinct mechanistic advantages:

• High Fsp³ and 3D Geometry: The spiro-fusion of an azetidine and a tetrahydrofuran (THF) ring creates a rigid, three-dimensional architecture. Increasing the fraction of sp³-hybridized carbons (Fsp³) is clinically correlated with improved target selectivity and reduced off-target toxicity [2].

• Heteroatom-Driven Solubility: The oxygen atom at the 6-position acts as a critical hydrogen-bond acceptor. This mitigates the "brick dust" phenomenon (poor aqueous solubility) common in high-molecular-weight PROTACs, improving the topological polar surface area (TPSA) without excessively increasing lipophilicity (LogD) [4].

• Orthogonal Exit Vectors: The scaffold possesses a primary amine (position 8) and a secondary amine (position 2 within the azetidine ring). These nitrogens have distinct pKa values and steric environments, allowing for step-wise, orthogonal conjugation to the Protein of Interest (POI) ligand and the E3 ligase ligand without the need for complex protecting-group manipulations.

Physicochemical Profiling: Flexible vs. Rigid Linkers

To understand the causality behind selecting a spirocyclic scaffold over traditional linkers, we must analyze the calculated physicochemical properties. The table below summarizes the structural advantages of the 6-oxa-2-azaspiro[3.4]octane core.

Linker Scaffold Type	Representative Structure	Internal Rotatable Bonds	Fsp³	Relative Rigidity	Predicted Aqueous Solubility
Linear PEG	PEG3	11	1.00	Low	High
Linear Alkyl	Octyl (C8)	7	1.00	Low	Poor
Heterocyclic	Piperazine-Alkyl	5	0.85	Moderate	Moderate
Spirocyclic	(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine	0	1.00	High	High

Data Interpretation: By replacing a flexible PEG chain with the spirocyclic scaffold, the internal rotatable bond count drops to zero. This rigidity locks the exit vectors in defined spatial trajectories, promoting the positive cooperativity ( α>1 ) required to drive ternary complex formation and mitigate the "hook effect" at high concentrations [1].

PROTAC Design Workflow & Logic

The orthogonal reactivity of the two amine groups on (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine allows for a streamlined, two-step conjugation strategy.

Logical workflow for orthogonal conjugation of the spirocyclic linker to POI and E3 ligands.

Experimental Protocols

The following protocols provide a self-validating system for synthesizing and evaluating a PROTAC utilizing the (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine linker.

Protocol A: Orthogonal Conjugation Strategy

Causality: The primary amine at C8 is less sterically hindered and more nucleophilic than the azetidine nitrogen. We exploit this by performing an initial amidation at C8, followed by a transition-metal-catalyzed or SNAr coupling at C2.

Step 1: Amidation of the Primary Amine (C8)

• Preparation: Dissolve the carboxylic acid derivative of the POI ligand (1.0 eq) in anhydrous DMF (0.1 M).

• Activation: Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir at room temperature (RT) for 15 minutes to generate the active ester.

• Conjugation: Add (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine (1.1 eq) dropwise. Stir at RT for 2 hours.

• Validation: Monitor via LC-MS. The primary amine will react preferentially. Quench with saturated NaHCO₃, extract with EtOAc, and purify the intermediate via flash chromatography.

Step 2: Buchwald-Hartwig Cross-Coupling of the Azetidine Amine (C2)

• Preparation: In an oven-dried vial, combine the purified intermediate from Step 1 (1.0 eq), the aryl-halide derivative of the E3 ligand (e.g., a VHL or CRBN binder, 1.1 eq), and Cs₂CO₃ (2.5 eq) in anhydrous 1,4-dioxane.

• Catalysis: Add Pd₂(dba)₃ (0.05 eq) and RuPhos (0.1 eq). Purge the vial with N₂ for 5 minutes.

• Reaction: Seal the vial and heat at 90°C for 12 hours.

• Purification: Cool to RT, filter through Celite, concentrate, and purify the final rigidified PROTAC via preparative HPLC.

Protocol B: Ternary Complex Formation Assay (TR-FRET)

Causality: To prove that the rigid spirocycle reduces the entropic penalty, we must measure the cooperativity factor ( α ). TR-FRET is utilized because it measures the equilibrium of the ternary complex in solution without disruptive wash steps.

• Reagent Setup: Prepare solutions of Terbium (Tb)-labeled E3 ligase (donor) and AlexaFluor 647-labeled POI (acceptor) in assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 0.1% BSA).

• Titration: In a 384-well low-volume plate, dispense a fixed concentration of the labeled proteins (e.g., 10 nM each). Add a 12-point serial dilution of the synthesized spirocyclic PROTAC (from 10 µM down to 0.05 nM).

• Equilibration: Incubate the plate in the dark at RT for 2 hours to allow the ternary complex to reach thermodynamic equilibrium.

• Detection: Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 490 nm and 665 nm).

• Data Analysis: Plot the 665/490 nm emission ratio against PROTAC concentration. Calculate the α value by comparing the ternary KD​ to the binary KD​ (obtained via Surface Plasmon Resonance). An α>1 indicates positive cooperativity driven by the rigid linker [1].

Mechanism of Action Visualization

Mechanism of targeted protein degradation facilitated by a conformationally rigid spirocyclic PROTAC.

References

• Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. RSC Medicinal Chemistry, 2025.[Link]

• Spirocycles as Rigidified sp3-Rich Scaffolds for a Fragment Collection. Organic Letters, 2019.[Link]

• Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes. Journal of the American Chemical Society, 2025.[Link]

• The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 2021.[Link]

Advanced Application Note: Boc-Protection and Deprotection Strategies for (S)-6-Oxa-2-azaspirooctan-8-amine

Advanced Application Note: Boc-Protection and Deprotection Strategies for (S)-6-Oxa-2-azaspiro[1]octan-8-amine

Executive Summary

The incorporation of highly sp³-rich, rigid spirocyclic scaffolds is a cornerstone of modern drug discovery, often utilized to improve lipophilic ligand efficiency (LLE) and metabolic stability[1]. (S)-6-Oxa-2-azaspiro[2]octan-8-amine is a highly valuable bifunctional building block featuring a secondary amine within a strained azetidine ring and a primary amine on a tetrahydrofuran ring[3][4].

Differentiating these two nitrogen centers during synthesis requires precise chemoselective strategies. This application note provides field-proven, self-validating protocols for the selective Boc-protection and controlled deprotection of this spirocycle, grounded in the mechanistic causality of its unique steric and electronic environment.

Structural Analysis & Mechanistic Causality

To design an effective protection strategy, one must analyze the microenvironment of both nitrogen atoms:

• N2 (Secondary Amine, Azetidine Ring): Although secondary amines are typically less nucleophilic than primary amines, the azetidine nitrogen is an exception. It is separated from the bulky spiro-quaternary center (C4) by two methylene bridges (C1 and C3). Furthermore, the ring strain of the 4-membered azetidine increases the s-character of the nitrogen lone pair, rendering it highly exposed and kinetically reactive.

• N8 (Primary Amine, Tetrahydrofuran Ring): The primary amine is located at the C8 position, directly adjacent to the quaternary spiro carbon (C4). This creates a highly sterically hindered, neopentyl-like environment[1][5].

The Causality Principle: The inherent steric shielding of the primary amine at C8 heavily suppresses its nucleophilicity compared to the exposed azetidine nitrogen[6]. Therefore, kinetic control (low temperature, stoichiometric reagents) will selectively functionalize the N2 position, while thermodynamic conditions (excess reagents, catalysts, elevated temperature) are required to functionalize the N8 position.

Experimental Workflows & Visualization

The following Graphviz diagram illustrates the divergent synthetic pathways for orthogonal protection.

Orthogonal Boc-protection workflows for (S)-6-Oxa-2-azaspiro[2]octan-8-amine.

Step-by-Step Experimental Protocols

Protocol A: Regioselective N2-Boc Protection (Kinetic Control)

This protocol exploits the steric hindrance at C8 to selectively protect the azetidine nitrogen.

• Preparation: Dissolve (S)-6-Oxa-2-azaspiro[2]octan-8-amine dihydrochloride (1.0 mmol) in anhydrous Dichloromethane (DCM, 10 mL) under an inert argon atmosphere[7].

• Base Addition: Cool the solution to -78 °C using a dry ice/acetone bath. Add Triethylamine (Et₃N, 2.2 mmol) dropwise. Rationale: Neutralizes the dihydrochloride salt; low temperature prevents premature unselective reactivity.

• Boc Addition: Dissolve Di-tert-butyl dicarbonate (Boc₂O, 0.95 mmol) in DCM (2 mL) and add dropwise over 30 minutes via a syringe pump. Rationale: Sub-stoichiometric Boc₂O combined with slow addition ensures the reagent is consumed entirely by the kinetically favored N2 amine.

• Reaction: Stir at -78 °C for 1 hour, then slowly warm to 0 °C over 2 hours.

• Workup: Quench with saturated aqueous NaHCO₃ (5 mL). Extract with DCM (3 × 10 mL). Wash combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Validation: ¹H NMR will show the Boc tert-butyl singlet (~1.4 ppm) and a shift in the azetidine α-protons, while the primary amine protons (broad singlet, exchangeable with D₂O) remain intact.

Protocol B: Global N2, N8-Di-Boc Protection (Thermodynamic Control)

Required when both nitrogen centers must be masked for downstream harsh coupling conditions.

• Preparation: Dissolve the spirocycle dihydrochloride (1.0 mmol) in a 1:1 mixture of DCM/THF (10 mL).

• Activation: Add Et₃N (3.0 mmol) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 mmol). Rationale: DMAP acts as an acyl transfer catalyst, forming a highly reactive N-Boc-pyridinium intermediate necessary to overcome the neopentyl-like steric shielding at the C8 position.

• Reaction: Add Boc₂O (2.5 mmol) in one portion at room temperature. Heat the mixture to 40 °C and stir for 16 hours.

• Workup: Dilute with EtOAc (20 mL), wash sequentially with 5% citric acid, water, and brine. Dry over MgSO₄ and concentrate. Purify via flash chromatography.

Protocol C: Chemoselective Deprotection (Preserving the Azetidine Ring)

Azetidine rings are highly susceptible to acid-catalyzed ring-opening due to relief of ring strain, especially under strongly ionizing conditions like neat Trifluoroacetic acid (TFA)[8].

• Preparation: Dissolve the Boc-protected spirocycle (1.0 mmol) in anhydrous 1,4-Dioxane (5 mL).

• Acidic Cleavage: Cool to 0 °C. Slowly add 4M HCl in Dioxane (5 mL). Rationale: HCl in dioxane provides a controlled, non-ionizing acidic environment. It protonates the Boc oxygen to initiate cleavage without stabilizing the carbocation intermediates that lead to azetidine C-N bond fragmentation.

• Reaction: Stir at room temperature for 2-3 hours. Monitor carefully by LC-MS to ensure no ring-opened byproducts (+18 m/z for water addition) are forming.

• Isolation: Concentrate in vacuo. Triturate the resulting solid with cold diethyl ether to precipitate the pure hydrochloride salt.

Quantitative Data Summary

The following table summarizes the expected outcomes and regioselectivity of the discussed protocols, allowing for rapid experimental decision-making.

Strategy	Reagents & Conditions	Target Site	Expected Yield	Regioselectivity (N2 : N8)	Key Mechanistic Driver
Kinetic Protection	0.95 eq Boc₂O, Et₃N, DCM, -78 °C to 0 °C	N2 (Azetidine)	78 - 85%	> 95 : 5	Steric shielding at C8 suppresses N8 nucleophilicity.
Global Protection	2.5 eq Boc₂O, Et₃N, DMAP, DCM/THF, 40 °C	N2 & N8	90 - 95%	N/A (Di-Boc)	DMAP catalysis overcomes C8 steric hindrance.
Orthogonal Protection	1. PhCHO; 2. Cbz-Cl; 3. H₃O⁺; 4. Boc₂O; 5. H₂/Pd-C	N8 (Primary)	45 - 55% (Over 5 steps)	< 5 : 95	Transient imine selectively masks the primary amine.
Controlled Deprotection	4M HCl in Dioxane, 0 °C to RT, 2h	Global Deprotection	> 95%	N/A	Non-ionizing acid prevents azetidine ring strain relief (cleavage).

References

• National Center for Biotechnology Information (PubChem). 6-Oxa-2-azaspiro[2]octan-8-amine (CID 155892885). Retrieved from[Link]

• Journal of Medicinal Chemistry (ACS Publications). Design and Synthesis of Novel Spiro Derivatives as Potent and Reversible Monoacylglycerol Lipase (MAGL) Inhibitors. Retrieved from[Link]

• Journal of Medicinal Chemistry (ACS Publications). Diazaspirononane Nonsaccharide Inhibitors of O-GlcNAcase (OGA) for the Treatment of Neurodegenerative Disorders. Retrieved from[Link]

• Organic Letters (ACS Publications). The Selective Reaction of Primary Amines with Carbonyl Imidazole Containing Compounds: Selective Amide and Carbamate Synthesis. Retrieved from[Link]

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• 4. 6-Oxa-2-azaspiro[3.4]octan-8-amine | C6H12N2O | CID 155892885 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Application Note: (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine as a Next-Generation Morpholine and Piperidine Bioisostere

Executive Summary

(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine represents a highly functionalized, sp³-rich spirocyclic bioisostere designed to overcome the classical metabolic and physicochemical liabilities associated with morpholine and piperidine rings. This application note provides the mechanistic rationale, comparative physicochemical data, and self-validating experimental protocols for incorporating and evaluating this spirocycle in modern drug discovery campaigns.

Mechanistic Rationale: The Spirocyclic Advantage

Morpholine and piperidine are foundational building blocks in medicinal chemistry, frequently utilized to tune solubility or establish key target interactions. However, their conformational flexibility and exposed α-carbons frequently lead to rapid cytochrome P450 (CYP)-mediated oxidation. Furthermore, the high basicity of piperidine (pKa ~11.2) often drives off-target interactions, notably hERG channel inhibition, which poses severe cardiotoxicity risks 1.

Replacing these flat, flexible rings with the rigid, three-dimensional architecture of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine fundamentally alters the physicochemical landscape of the lead molecule 2:

• Metabolic Shielding: The spiro-fusion introduces significant steric bulk, physically blocking CYP450 enzymes from accessing the α-carbons adjacent to the heteroatoms 3.

• pKa Modulation: The increased s-character of the azetidine nitrogen lowers the basicity compared to piperidine, mitigating hERG liabilities while maintaining sufficient aqueous solubility.

• Novel Vectorization: The primary amine at the C8 position provides an orthogonal vector for additional hydrogen-bonding interactions or further functionalization, a feature entirely absent in standard morpholine/piperidine rings.

Physicochemical Profiling

A comparative analysis highlights the structural and physicochemical advantages of integrating the spirocyclic core.

Property	Morpholine	Piperidine	(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine
Ring Architecture	6-membered	6-membered	Spirocyclic (4,5-fused)
Fraction sp³ (Fsp³)	1.00	1.00	1.00
Calculated pKa (Ring N)	~8.3	~11.2	~9.2
Calculated LogP	-0.86	0.84	-0.30
Metabolic Soft Spots	α-carbons to N and O	α and γ carbons	Sterically shielded by spiro-fusion
Conformational State	Flexible (Chair/Boat)	Flexible (Chair/Boat)	Highly Rigid
hERG Liability Risk	Moderate	High	Low

Bioisosteric Replacement Workflow

Workflow for bioisosteric replacement of morpholine/piperidine with a spirocyclic core.

Experimental Protocols

Protocol A: Site-Selective Incorporation via Buchwald-Hartwig Cross-Coupling

Causality & Rationale: The azetidine nitrogen in the spirocycle is inherently less nucleophilic than a standard piperidine nitrogen due to the increased s-character of its N-H bond. Consequently, standard SNAr reactions often require harsh thermal conditions that risk degrading the strained spirocycle. Palladium-catalyzed Buchwald-Hartwig coupling utilizing a bulky, electron-rich ligand (e.g., RuPhos) lowers the activation energy for oxidative addition and reductive elimination, ensuring high yields under mild conditions 2. To ensure absolute regioselectivity at the azetidine nitrogen (mimicking the morpholine attachment point), the C8 primary amine must be pre-protected as a Boc-carbamate.

Materials:

• (S)-8-(Boc-amino)-6-oxa-2-azaspiro[3.4]octane (1.2 eq)

• Aryl halide (target core, 1.0 eq)

• Pd₂(dba)₃ (0.05 eq)

• RuPhos (0.10 eq)

• Sodium tert-butoxide (NaOtBu, 2.0 eq)

• Anhydrous Toluene (Degassed)

Step-by-Step Methodology:

• Preparation: In a glovebox or under a strict argon atmosphere, charge an oven-dried Schlenk flask with the aryl halide, (S)-8-(Boc-amino)-6-oxa-2-azaspiro[3.4]octane, Pd₂(dba)₃, RuPhos, and NaOtBu.

• Solvent Addition: Add degassed anhydrous toluene to achieve a 0.1 M concentration of the aryl halide.

• Reaction: Seal the flask, remove it from the glovebox, and heat to 85°C in an oil bath for 4–6 hours with vigorous stirring.

• Monitoring: Monitor the reaction progression via LC-MS.

• Workup: Upon completion, cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black. Concentrate the filtrate under reduced pressure.

• Deprotection: Treat the crude intermediate with 4M HCl in dioxane for 2 hours at room temperature to unmask the C8 primary amine. Concentrate and purify via reverse-phase HPLC.

Self-Validating System Criteria:

• System Suitability Control: Run a parallel reaction using standard morpholine and 4-bromotoluene. The catalyst system is deemed active if the control yields >95% conversion within 2 hours.

• Acceptance Criteria: The target spirocycle reaction must demonstrate >85% conversion by LC-MS. The complete absence of C8-arylated byproducts confirms the integrity and necessity of the Boc-protection strategy.

Protocol B: In Vitro Human Liver Microsome (HLM) Stability Assay

Causality & Rationale: To empirically validate that the spirocyclic replacement successfully mitigates the CYP-mediated oxidation observed in the parent compound, an HLM clearance assay is required. The rigidity of the spirocycle prevents the molecule from adopting the necessary transition state geometry within the CYP active site, which should reflect as a significantly extended half-life (T1/2) 3.

Materials:

• Pooled Human Liver Microsomes (20 mg/mL)

• NADPH Regenerating System (NRS)

• Phosphate Buffer (100 mM, pH 7.4)

• Quenching Solution: Acetonitrile containing Internal Standard (IS, e.g., Tolbutamide)

Step-by-Step Methodology:

• Incubation Setup: Prepare a 0.5 mg/mL HLM suspension in phosphate buffer. Aliquot 45 µL into a 96-well plate.

• Compound Addition: Add 5 µL of the test compound (spirocyclic analog), parent compound (morpholine/piperidine analog), and controls (Verapamil, Warfarin) to their respective wells at a final concentration of 1 µM.

• Pre-incubation: Incubate the plate at 37°C for 5 minutes to achieve thermal equilibrium.

• Initiation: Initiate the metabolic reaction by adding 10 µL of the NRS to each well.

• Sampling: At precise time points (0, 5, 15, 30, and 60 minutes), transfer 10 µL of the reaction mixture into 100 µL of ice-cold Quenching Solution to precipitate proteins and halt metabolism.

• Centrifugation & Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS to determine the percentage of remaining parent compound over time.

Self-Validating System Criteria:

• Positive/Negative Controls: Verapamil (high clearance) must exhibit a T1/2 of <15 minutes. Warfarin (low clearance) must exhibit a T1/2 of >120 minutes.

• No-Cofactor Control: A parallel incubation lacking NRS must show >95% compound remaining at 60 minutes. This proves that any observed degradation is strictly CYP-dependent and not an artifact of chemical or aqueous instability.

• Acceptance Criteria: The assay is valid only if all controls fall within ±15% of their historical baseline values.

References

• Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks.ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7Nfl_A_QPnaiSqOb5YpeeHbiVFJhFThEX3feSOZVGR_TeD-OJX7IdOPyY0Gw6zESJHvlVLkLh6UeM_8KAe1acpS3OOTycmt52i9L5eGCzse1I1xLNu-XGgNW8bfWChh3n0czOUVt0bvkxE1s9LpRBueP0S-2s4lCz8f1toI0b6lulTYb22Pa2OsKMiX9wAj5HHppO8ybCsb5MoEyByDKngvcAaVrBw-3oaPYdddjxiG_nm23D5h2r6Qn5uvQKy6lnuOcZEc-oKdkB5oXm]
• Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities.ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF1DNmLaKw34Asn5zlFfLIGCD0pikYMENjEnpPzqy-D4FQ881cgf74crrs4NaNirZ3_-d74mLF13jZRE1Muz_2eJCtzx-4402arwLQfTtSkUrfVIbCH7ah31wFWVm_y3SYkN0_IdA==]
• Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes as Building Blocks for Medicinal Chemistry.ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGDHbtm661DWq16CpgchMZcJLRD5o1RUEGOQMfuX1zj3gvjmvKZ_YDhOdZEBA1FiiYrgQIyQYSNrQcVzI8q9R-K38ZJ1NbThL4vroUhCpYQh4dhwano4u95BNiislf24l4cciHpOkShMRxAzUoCOJMhtMnLMZK6Vq4rea8bAliRpgjZEryWGCOWjfuQrN6bjhjOdsKicyzBbrw3gPAUAPaz6SqCSmDV8Tc-4KYDxQNarQ4OWasFwDGhivi6g124zVeYt4W2UrChYwWekWR3FbuNYoI4ez5O2QjwiaXDW5OV]

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Application Notes &amp; Protocols for Reductive Amination of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine

Abstract

Spirocyclic scaffolds are of paramount importance in modern drug discovery, offering a pathway to novel chemical space by virtue of their rigid, three-dimensional structures.[1][2] These motifs can significantly improve physicochemical properties such as solubility while providing unique vectors for interacting with biological targets, ultimately enhancing potency and selectivity.[3][4] (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine is a valuable chiral building block that embodies these desirable characteristics. Reductive amination stands as one of the most robust and widely utilized methods for C-N bond formation in medicinal chemistry, prized for its operational simplicity and broad substrate scope.[5][6] This guide provides detailed, field-proven protocols for the reductive amination of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine with various carbonyl compounds, focusing on the underlying chemical principles, reagent selection, and practical execution to empower researchers in their synthetic endeavors.

PART 1: The Scientific Foundation

The Strategic Value of the 6-Oxa-2-azaspiro[3.4]octane Scaffold

The incorporation of the (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine moiety into a drug candidate is a strategic decision rooted in advanced medicinal chemistry principles. Its inherent structural features offer distinct advantages:

• Three-Dimensionality (3D) and Fsp³ Enrichment: Unlike flat, aromatic systems, the spirocyclic core forces substituents into well-defined vectors in 3D space. This can lead to more specific and higher-affinity interactions with protein binding pockets.[4] An increased fraction of sp³-hybridized carbons generally correlates with improved solubility and metabolic stability.[1]

• Conformational Rigidity: The fused ring system reduces the number of rotatable bonds, locking the molecule into a limited set of low-energy conformations. This pre-organization can minimize the entropic penalty upon binding to a target, leading to enhanced potency.[1][7]

• Novelty and Intellectual Property: As a less-explored scaffold compared to traditional rings like piperazine or morpholine, it provides access to novel chemical matter, opening new avenues for intellectual property.[8]

The Mechanism of Reductive Amination

Reductive amination is a two-stage process that converts a carbonyl group and an amine into a more substituted amine.[9] The reaction proceeds through the formation of an imine or iminium ion intermediate, which is then reduced by a hydride agent.[10][11]

• Nucleophilic Attack and Hemiaminal Formation: The primary amine ((S)-6-Oxa-2-azaspiro[3.4]octan-8-amine) acts as a nucleophile, attacking the electrophilic carbonyl carbon of an aldehyde or ketone. This forms a tetrahedral intermediate known as a hemiaminal.

• Dehydration to Iminium Ion: Under mildly acidic conditions (pH 4-6), the hydroxyl group of the hemiaminal is protonated, turning it into a good leaving group (water).[12] The nitrogen's lone pair assists in the expulsion of water, forming a C=N double bond. This positively charged species is the key electrophilic intermediate, the iminium ion.

• Hydride Reduction: A selective reducing agent delivers a hydride ion (H⁻) to the electrophilic carbon of the iminium ion, reducing the double bond and yielding the final, more substituted amine product.[10]

Caption: The two-stage mechanism of reductive amination.

PART 2: Reagent Selection and Rationale

The success of a reductive amination hinges on the choice of reducing agent. The ideal reagent should selectively reduce the iminium ion intermediate much faster than it reduces the starting carbonyl compound, allowing for a convenient one-pot procedure.[13][14]

Comparative Analysis of Common Reducing Agents

Reagent	Formula	Key Advantages	Key Disadvantages
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	High Selectivity: Mild and highly selective for imines/iminiums over carbonyls.[14][15] Safety: Non-toxic byproducts.[16] Versatility: Effective in various solvents like DCE and THF.[17]	Moisture sensitive; slightly higher cost.
Sodium Cyanoborohydride	NaBH₃CN	High Selectivity: Mild and selective, especially at neutral or slightly acidic pH.[18][19] Solvent Compatibility: Works well in protic solvents like methanol.[18]	High Toxicity: Can release highly toxic HCN gas, especially under acidic conditions.[9][18] Requires careful handling and waste disposal.
Sodium Borohydride	NaBH₄	Low Cost & Availability: Readily available and inexpensive.	Low Selectivity: Can readily reduce the starting aldehyde/ketone, leading to alcohol byproducts.[13][20] Often requires a two-step procedure (pre-formation of the imine).[17]

Senior Scientist Recommendation: For both safety and efficiency, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the preferred reagent for the one-pot reductive amination of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine. Its selectivity obviates the need to pre-form the imine, and it avoids the significant safety hazards associated with cyanoborohydride.[14][15][21]

Solvent and Additive Considerations

• Solvents: 1,2-Dichloroethane (DCE) is the most common and often preferred solvent for reactions with NaBH(OAc)₃, as it is aprotic and reactions tend to be faster.[15][17] Tetrahydrofuran (THF) is also an excellent choice. For NaBH₃CN, methanol or ethanol are typically used.

• Acid Catalyst: While often not necessary for reactive aldehydes, the addition of a catalytic amount of acetic acid (AcOH) can be beneficial, particularly with ketones.[15] The acid catalyzes the dehydration step, accelerating the formation of the critical iminium ion intermediate.[22]

PART 3: Experimental Protocols

The following protocols are robust, general procedures that should be adapted and optimized for specific carbonyl substrates.

Protocol 1: Preferred Method using Sodium Triacetoxyborohydride (STAB)

This one-pot procedure is the recommended starting point for its reliability and safety profile.

Materials and Reagents

Reagent	M.W.	Amount (mmol)	Equivalents
(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine	128.17	1.0	1.0
Aldehyde or Ketone	-	1.0-1.1	1.0-1.1
Sodium Triacetoxyborohydride (STAB)	211.94	1.3-1.5	1.3-1.5
Acetic Acid (optional, for ketones)	60.05	~0.1	~0.1
1,2-Dichloroethane (DCE)	-	-	(~0.1 M)

Step-by-Step Methodology

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine (1.0 eq) and the carbonyl compound (1.0-1.1 eq).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) to achieve a concentration of approximately 0.1 M with respect to the amine.

• Initial Stirring (Imine Formation): Stir the mixture at room temperature for 20-30 minutes. If the substrate is a ketone, add a catalytic amount of glacial acetic acid (optional, ~0.1 eq) at this stage.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.3-1.5 eq) to the suspension in one portion. Note: The reaction may be mildly exothermic.

• Reaction Monitoring: Stir the reaction at room temperature for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Quenching: Once the reaction is complete, carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 30 minutes until gas evolution ceases.

• Work-up and Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Alternative Method using Sodium Cyanoborohydride

This protocol is a viable alternative but requires strict adherence to safety protocols due to the toxicity of the reagent.

Materials and Reagents

Reagent	M.W.	Amount (mmol)	Equivalents
(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine	128.17	1.0	1.0
Aldehyde or Ketone	-	1.0-1.1	1.0-1.1
Sodium Cyanoborohydride (NaBH₃CN)	62.84	1.2-1.5	1.2-1.5
Acetic Acid	60.05	-	(to adjust pH)
Methanol (MeOH)	-	-	(~0.1 M)

Step-by-Step Methodology

• Reaction Setup: In a well-ventilated fume hood, combine (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine (1.0 eq) and the carbonyl compound (1.0-1.1 eq) in a round-bottom flask with a magnetic stir bar.

• Solvent Addition: Add anhydrous methanol to achieve a concentration of approximately 0.1 M.

• pH Adjustment: Add glacial acetic acid dropwise to adjust the pH of the solution to ~6. This can be checked with pH paper.

• Addition of Reducing Agent: (CAUTION: POTENTIAL HCN EVOLUTION) . In the fume hood, add sodium cyanoborohydride (1.2-1.5 eq).

• Reaction Monitoring: Stir the reaction at room temperature for 2-12 hours, monitoring by TLC or LC-MS.

• Quenching and Work-up: Carefully concentrate the reaction mixture under reduced pressure. Re-dissolve the residue in ethyl acetate and water. Basify the aqueous layer to pH > 10 with 1M NaOH.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify by flash chromatography as needed.

PART 4: Workflow and Data Visualization

General Experimental Workflow

The overall process from starting materials to the final purified product follows a standardized laboratory workflow.

Caption: Standard laboratory workflow for reductive amination.

Tabulated Reaction Parameters and Troubleshooting

This table provides hypothetical examples and common issues that may arise during the reaction.

Carbonyl Substrate	Reducing Agent	Solvent	Time (h)	Expected Outcome & Notes	Potential Issues & Solutions
Benzaldehyde	NaBH(OAc)₃	DCE	4-8	High yield of the N-benzyl product. Reaction is typically clean and fast.	Incomplete Reaction: Extend reaction time or add 0.1 eq of AcOH.
Cyclohexanone	NaBH(OAc)₃	DCE	12-24	Good yield. Ketones are less reactive than aldehydes, requiring longer reaction times.[15]	Low Conversion: Add 1.0 eq of AcOH to accelerate iminium formation.[15] Check reagent quality.
Acetone	NaBH₃CN	MeOH	2-6	Good yield of the N-isopropyl product.	Di-alkylation: While unlikely with this secondary amine product, if a primary amine starting material is used, over-alkylation can occur. Use a stepwise procedure if this is an issue.[17]
Any	Any	Any	-	-	Starting Carbonyl Reduced to Alcohol: Indicates the reducing agent is not selective enough (e.g., NaBH₄) or conditions are too acidic. Switch to NaBH(OAc)₃ and ensure pH is not too low.[23]

Conclusion

The reductive amination of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine is a powerful method for generating structurally complex and medicinally relevant secondary amines. By understanding the underlying mechanism and making informed decisions about reagent selection—with a strong recommendation for the safer and highly selective sodium triacetoxyborohydride—researchers can reliably and efficiently synthesize novel compounds. The protocols and insights provided herein serve as a comprehensive guide to facilitate the successful application of this critical transformation in drug discovery and development.

References

• Chemistry Steps. Reductive Amination. [Link]

• Leah4sci. Reductive Amination of Ketones & Aldehydes With NaBH3CN. [Link]

• Organic Chemistry Tutor. Reductive Amination. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• Drug Hunter. The Spirocycle Surge in Drug Discovery. [Link]

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• Taylor & Francis Online. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? [Link]

• National Center for Biotechnology Information. Recent in vivo advances of spirocyclic scaffolds for drug discovery. [Link]

• The Organic Chemistry Tutor. Sodium Cyanoborohydride. [Link]

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• ACS Publications. Solvent-Free Reductive Amination: An Organic Chemistry Experiment. [Link]

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• JOCPR. Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. [Link]

• Wikipedia. Sodium cyanoborohydride. [Link]

• National Center for Biotechnology Information. Method for Screening Sodium Cyanoborohydride for Free Cyanide Content and Its Impact on Bioconjugation Chemistry. [Link]

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Technical Notes & Optimization

Overcoming steric hindrance during (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine coupling

Technical Support Center: Overcoming Steric Hindrance in (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine Couplings

Welcome to the Advanced Synthesis Helpdesk. As a Senior Application Scientist, I frequently encounter challenges related to the functionalization of highly sp³-rich, conformationally constrained scaffolds. The building block (S)-6-oxa-2-azaspiro[3.4]octan-8-amine is a prime example. While spirocyclic motifs are privileged structures in modern medicinal chemistry for improving physicochemical properties (such as aqueous solubility and metabolic stability) and providing distinct 3D vectors[1], the quaternary spiro carbon adjacent to the 8-amino group creates a severe steric shield.

This steric bulk restricts the trajectory of incoming electrophiles, significantly raising the activation energy required for successful C-N bond formation. Standard peptide coupling reagents often fail because the activated ester intermediate either hydrolyzes or undergoes side reactions before the hindered spiro-amine can successfully attack. This guide provides mechanistic troubleshooting and self-validating protocols to bypass these steric penalties.

Coupling Strategy Workflow

Decision matrix for selecting coupling strategies for hindered spirocyclic amines.

Troubleshooting FAQs

Q1: I attempted an amide coupling using HATU and DIPEA in DMF, but my LC-MS shows no desired product and a major +99 Da mass adduct. What happened? A1: You are observing the classic guanidinylation side reaction. HATU is a uronium salt (technically an aminium/guanidinium salt). When the target amine—in this case, the sterically hindered 8-amine of the spiro[3.4]octane—is too slow to attack the activated ester due to steric clash, it instead attacks the HATU reagent directly[2]. This forms a highly stable, unreactive tetramethylguanidine adduct (+99 Da). Solution: Switch to a non-uronium coupling reagent. Phosphonium salts like PyAOP or PyBOP do not react with the free amine to form guanidines[3]. Alternatively, utilize an acyl fluoride generation strategy (see Protocol A).

Q2: I need to couple a chiral carboxylic acid to the spiro-amine, but forcing conditions (heat, excess base) lead to complete racemization of my acid. How can I preserve stereointegrity? A2: Elevated temperatures and strong bases (like DBU or excess DIPEA) promote oxazolone formation, which is the primary mechanistic pathway for the epimerization of activated chiral acids. To suppress this while still overcoming the steric hindrance of the spirocycle, use COMU in combination with the additive OxymaPure [3]. COMU is a highly active uronium salt based on a morpholino skeleton, which exhibits a significantly lower propensity for basicity-driven racemization than HATU. Keep the reaction strictly between 0 °C and ambient temperature, and use the less basic collidine (2,4,6-trimethylpyridine) instead of DIPEA.

Q3: Standard reagents are failing entirely for my highly deactivated, sterically demanding acid. What is the ultimate approach? A3: In situ generation of an acyl fluoride . Acyl fluorides are uniquely suited for sterically hindered amines because the fluoride atom is highly electronegative yet very small (comparable to a hydrogen atom in steric bulk). This creates a highly electrophilic carbonyl carbon with minimal steric shielding, allowing the hindered spiro-amine to attack efficiently[4]. Reagents like TCFH (tetramethylchloroformamidinium hexafluorophosphate) paired with NMI (N-methylimidazole) generate these acyl fluorides rapidly in situ.

Quantitative Data Summary

Table 1: Comparison of Coupling Reagents for Hindered Spirocyclic Amines

Coupling Reagent	Activation Intermediate	Guanidinylation Risk	Racemization Risk	Recommended Base	Relative Efficiency for Spiro[3.4]octanes
EDC / HOBt	Active Ester (OBt)	None	Low	DIPEA	Poor (<10% yield)
HATU	Active Ester (OAt)	High	Moderate	DIPEA	Low-Moderate (Side reactions dominate)
PyAOP	Active Ester (OAt)	None	Low	DIPEA	Good (60-80% yield)
COMU / Oxyma	Active Ester (Oxyma)	Moderate	Very Low	Collidine	Good (70-85% yield)
TCFH / NMI	Acyl Fluoride	None	Moderate	NMI	Excellent (>85% yield)

Self-Validating Experimental Protocols

Protocol A: Acyl Fluoride-Mediated Amide Coupling (TCFH-NMI)

Causality: NMI acts as both a nucleophilic catalyst and a base, reacting with TCFH to form an active intermediate that rapidly fluorinates the carboxylic acid. The resulting acyl fluoride is small and highly electrophilic, making it ideal for the hindered (S)-6-oxa-2-azaspiro[3.4]octan-8-amine[4].

• Activation: In an oven-dried vial under nitrogen, dissolve the carboxylic acid (1.2 equiv) in anhydrous CH₂Cl₂ to achieve a 0.2 M concentration.

• Fluorination: Add N-methylimidazole (NMI, 3.0 equiv) followed by TCFH (1.2 equiv). Stir at room temperature for 15 minutes.

  • Self-Validation Check: Before adding the spiro-amine, withdraw a 5 µL aliquot of the reaction mixture and quench it in 100 µL of methanol. Analyze via LC-MS. The presence of the corresponding methyl ester confirms successful and complete in situ generation of the acyl fluoride.

• Coupling: Add (S)-6-oxa-2-azaspiro[3.4]octan-8-amine (1.0 equiv). (Note: If the amine is supplied as a hydrochloride salt, add an additional 1.0 equiv of NMI to liberate the free base).

• Reaction: Stir at room temperature for 12 hours. If conversion stalls due to extreme substrate-specific deactivation, heat the sealed vial to 40 °C.

• Workup: Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, wash the organic layer with 1M HCl (to remove NMI), dry over Na₂SO₄, and concentrate for chromatography.

Protocol B: Phosphonium-Mediated Coupling for Chiral Acids (PyAOP)

Causality: PyAOP generates a highly reactive HOAt ester without the risk of guanidinylation associated with HATU, preserving the amine for the desired coupling[3].

• Preparation: Dissolve the chiral carboxylic acid (1.1 equiv) and (S)-6-oxa-2-azaspiro[3.4]octan-8-amine (1.0 equiv) in anhydrous DMF (0.1 M).

• Cooling: Cool the mixture to 0 °C in an ice bath to kinetically suppress oxazolone formation.

• Activation: Add PyAOP (1.1 equiv) in one portion, followed by the dropwise addition of 2,4,6-collidine (3.0 equiv).

• Reaction: Allow the reaction to slowly warm to room temperature over 16 hours.

• Workup: Dilute with EtOAc, wash extensively with 5% aqueous LiCl (to remove DMF and HOAt byproducts), dry over MgSO₄, and purify by silica gel chromatography.

  • Self-Validation Check: After isolation, analyze the purified amide via chiral Supercritical Fluid Chromatography (SFC) against a racemic standard. An enantiomeric excess (ee) of >95% validates that the PyAOP/collidine system successfully suppressed oxazolone-mediated epimerization.

References

• [1] Title: Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. Source: nih.gov. URL:

• [2] Title: Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. Source: acs.org. URL:

• [3] Title: Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine. Source: benchchem.com. URL:

• [4] Title: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Source: ku.dk. URL:

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• 4. researchprofiles.ku.dk [researchprofiles.ku.dk]

Preventing racemization of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine during high-temperature reactions

Technical Support Center: Strategies for Preserving Stereochemical Integrity

Topic: Preventing Racemization of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine During High-Temperature Reactions

Introduction

(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine is a valuable chiral building block in modern drug discovery, prized for the unique three-dimensional architecture imparted by its spirocyclic core.[1] This structure, which combines a tetrahydrofuran and an azetidine ring, can lead to enhanced physicochemical properties and novel interactions with biological targets. However, the stereochemical integrity of the chiral center at C8 is paramount, as different enantiomers can exhibit vastly different pharmacological activities and toxicological profiles.[2]

High-temperature reactions, often necessary for coupling or derivatization, pose a significant risk of racemization, thereby compromising the enantiomeric purity of the final product. This guide provides a comprehensive technical overview, including fundamental principles, troubleshooting strategies, and validated protocols, to empower researchers to mitigate and prevent racemization of this critical scaffold.

Section 1: Frequently Asked Questions (FAQs): Understanding the Fundamentals

This section addresses the core principles governing the stability and racemization of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine.

Q1: What are the primary mechanisms that cause racemization in chiral amines at high temperatures?

A: Racemization of a chiral amine typically proceeds through the formation of a planar, achiral intermediate. At high temperatures, two main pathways are prevalent:

• Base-Catalyzed Enolization/Deprotonation: In the presence of a base, the proton on the chiral carbon (the α-carbon to the amine) can be abstracted. This forms a planar carbanion or an analogous enamine-type intermediate. Subsequent, non-stereospecific reprotonation of this achiral intermediate results in a mixture of both (S) and (R) enantiomers.[3][4] Harsh basic conditions, especially at elevated temperatures, significantly accelerate this process.[5]

• Reversible Imine Formation: High temperatures, sometimes in the presence of metal catalysts, can promote a reversible dehydrogenation of the primary amine to form an achiral imine. The subsequent hydrogenation or reduction of this imine is often non-stereoselective, leading to a racemic mixture of the amine.[6][7]

Q2: How does the unique spirocyclic structure of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine influence its stability?

A: The spirocyclic framework introduces significant conformational rigidity. While this can be beneficial for receptor binding, the inherent ring strain of the cyclobutane and azetidine moieties can influence reactivity. More importantly, the presence of the ether oxygen at position 6 has a notable electronic effect. It acts as an electron-withdrawing group via induction, which can slightly increase the acidity of the C-H bond at the stereocenter (C8), potentially making it more susceptible to base-catalyzed racemization compared to its carbocyclic analog. Furthermore, this oxygen atom reduces the basicity of the neighboring amine.[8]

Q3: Besides the main reaction, at what other stages of my process can racemization occur?

A: Racemization is not limited to the high-temperature reaction step. Significant loss of enantiomeric excess can also occur during:

• Work-up: Quenching the reaction or performing extractions with strong acids or bases can create conditions ripe for racemization, even at room temperature.[3]

• Purification: Standard silica gel chromatography can lead to racemization of sensitive amines due to the acidic nature of the silica surface. Prolonged exposure or spotting the compound in a solvent that enhances its interaction with the silica can exacerbate this issue.[3]

Q4: Is the primary amine or the secondary amine in the azetidine ring more critical to consider for preventing racemization?

A: The primary amine at C8 is directly attached to the stereocenter, making it the critical site for racemization. However, the secondary amine in the azetidine ring is more nucleophilic and can participate in unwanted side reactions (e.g., reacting with coupling agents, self-condensation). These side reactions can complicate the reaction mixture and potentially lead to the formation of byproducts under conditions that also promote racemization of the primary amine. Therefore, protecting the secondary amine is a key prophylactic strategy.

Section 2: Troubleshooting Guide: Diagnosing and Solving Racemization Issues

This section provides a systematic approach to identifying and resolving unexpected losses in enantiomeric purity.

Issue: My final product shows a significant loss of enantiomeric excess (e.e.) after a high-temperature coupling reaction.

This is a common issue stemming from several potential factors. The following diagnostic workflow and solutions will help you pinpoint and address the root cause.

Diagnostic Workflow

Caption: Troubleshooting workflow for diagnosing racemization.

Solutions & Mitigation Strategies

If the diagnostic workflow points to racemization during the reaction itself, consider the following optimizations.

Parameter	Problem	Recommended Action & Rationale
Temperature	High temperatures provide the activation energy needed to overcome the barrier for racemization.[3] Above a certain threshold, the rate of racemization can increase exponentially.	Screen lower temperatures. Determine the minimum temperature required for the desired reaction to proceed efficiently. An increase from 100°C to 120°C might only slightly increase reaction rate but could drastically decrease the final e.e.
Base	Strong inorganic bases (e.g., KOH, NaH) or even strong organic bases (e.g., DBU) readily abstract the α-proton, initiating racemization.[5][9]	Use a milder or sterically hindered base. Switch from an inorganic base to an organic amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). Their lower basicity and greater steric bulk can disfavor α-proton abstraction.
Solvent	Polar aprotic solvents (e.g., DMSO, DMF) can stabilize the planar, achiral intermediate, facilitating racemization.[5] Protic solvents may also promote racemization depending on the mechanism.[3]	Perform a solvent screen. Evaluate less polar aprotic solvents like THF, 2-MeTHF, or dioxane. The optimal solvent will provide sufficient solubility and reactivity for the desired transformation while minimizing the stability of the racemization intermediate.[9]
Reaction Time	Prolonged exposure to high-temperature conditions, even if optimized, will inevitably lead to some degree of racemization.	Monitor the reaction closely. Use TLC or LC-MS to track the consumption of the starting material. Quench the reaction as soon as it reaches completion to minimize the product's exposure to racemizing conditions.[3]

Table 1: Parameter Optimization to Mitigate Racemization.

Section 3: Prophylactic Strategies & Experimental Protocols

The most effective approach to preventing racemization is to design the experiment to be robust from the outset. The following strategies and protocols are essential.

Strategy 1: N-Protection of the Azetidine Ring

Protecting the secondary amine of the azetidine ring is the single most important step to prevent unwanted side reactions and simplify the reaction outcome. The tert-butyloxycarbonyl (Boc) group is an ideal choice as it is stable to many reaction conditions but can be removed easily with acid.[10]

• Preparation: Dissolve (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 0.1 M).

• Reagent Addition: Add triethylamine (1.5 eq) to the solution, followed by the slow, portion-wise addition of di-tert-butyl dicarbonate (Boc)₂O (1.2 eq) at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

• Work-up: Quench the reaction with water. Separate the organic layer, wash with saturated aqueous sodium bicarbonate solution and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting N-Boc protected product can often be used without further purification. If necessary, purify by flash chromatography on silica gel.

Strategy 2: Chiral HPLC Analysis for Accurate Monitoring

You cannot fix a problem you cannot measure. Establishing a reliable analytical method to determine the enantiomeric excess (e.e.) of your material is critical before starting your high-temperature experiments.

• Sample Preparation: Prepare a stock solution of your racemic standard and your chiral sample (approx. 1 mg/mL) in a suitable solvent (e.g., isopropanol/hexane mixture). The primary amine may need to be derivatized (e.g., acylated) to achieve good separation on some columns.

• Column Selection: Choose a chiral stationary phase (CSP) column suitable for amines. Common choices include polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD-H) or Pirkle-type columns.

• Method Development:

  • Start with a mobile phase of 90:10 Hexane:Isopropanol with a small amount of a basic additive (e.g., 0.1% diethylamine) to improve peak shape.

  • Run the racemic standard to confirm the separation of the two enantiomers.

  • Optimize the mobile phase composition and flow rate to achieve baseline separation (Resolution > 1.5).

• Quantification: Inject your chiral sample. Integrate the peak areas for the (S) and (R) enantiomers. Calculate the enantiomeric excess using the formula: e.e. (%) = [ (Area_S - Area_R) / (Area_S + Area_R) ] * 100

Section 4: Visualizing the Racemization Mechanism

Understanding the underlying chemical transformation is key to preventing it. The diagram below illustrates the most common base-catalyzed racemization pathway for the chiral amine.

Caption: Base-catalyzed racemization via a planar intermediate.

By implementing robust prophylactic strategies such as amine protection and carefully optimizing reaction parameters based on a clear understanding of the racemization mechanism, researchers can successfully utilize the valuable (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine scaffold in high-temperature reactions while preserving its critical stereochemical integrity.

References

• BenchChem. (2025). Minimizing racemization during the synthesis of chiral amino alcohols. BenchChem Technical Support.
• Bodanszky, M. (1967). Racemization in Peptide Synthesis. Mechanism-specific Models. ElectronicsAndBooks.
• Jiang, Y., & Cheng, D. (2013). Racemization of Amines and Related Derivatives Leading to Their Dynamic Kinetic Resolution. Current Organic Chemistry, 17(11), 1225-1234.

• Blacker, A. J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(4), 3246–3262. [Link]

• White Rose eTheses Online. (n.d.).
• Thompson, M. P., et al. (2025). Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow.
• ResearchGate. (2025).
• SciSpace. (n.d.). Amino Acid-Protecting Groups.

• Capelli, A. M., et al. (2019). Role of Racemization Kinetics in the Deracemization Process via Temperature Cycles. Crystal Growth & Design, 19(5), 2947–2955. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• BenchChem. (2025).
• Crosby, J. (1999). Racemisation of amines. U.S. Patent No. 6,002,045.

• Acosta, D., et al. (2023). Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. MDPI. [Link]

• The University of Manchester. (n.d.). Racemisation in Chemistry and Biology. [Link]

• PubChem. (n.d.). 6-Oxa-2-azaspiro[3.4]octan-8-amine. National Center for Biotechnology Information. [Link]

• Chemodivers. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science, 12, 11947-11952. [Link]

• BenchChem. (2025). 6-Oxaspiro[3.4]octan-2-one: A Technical Guide for Researchers.

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Technical Support Center: Optimizing Reverse-Phase HPLC for (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine Purification

Audience: Researchers, scientists, and drug development professionals.

Welcome to the technical support guide for the purification of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine. As a novel spirocyclic scaffold, this compound presents a unique combination of purification challenges due to its basicity, high polarity, and chirality.[1][2] This guide, structured in a question-and-answer format, provides in-depth technical advice and actionable protocols to help you develop a robust and efficient reverse-phase HPLC purification method.

Section 1: Understanding Your Molecule - The "Why" Behind the Method

Before injecting your sample, understanding its predicted physicochemical properties is critical. These characteristics govern its behavior in a reverse-phase system and inform every decision in method development.

(S)-6-Oxa-2-azaspiro[3.4]octan-8-amine is a small, polar molecule containing two basic nitrogen atoms. Its structure dictates the following estimated properties and subsequent strategic approach.

Property	Predicted Value / Characteristic	Implication for RP-HPLC Strategy
Molecular Formula	C₆H₁₂N₂O	Low molecular weight suggests fast diffusion but also potentially poor retention on standard phases.
pKa (most basic)	~9.5 (Estimated for the primary amine)	The compound is basic and will be positively charged at neutral or acidic pH. This is the primary driver of peak tailing due to interaction with silica.[3][4]
logP	< 0 (Estimated)	The molecule is highly hydrophilic (polar). Expect poor retention on traditional C18 columns, with the analyte potentially eluting in or near the solvent front.[1][5]
Chirality	Contains a stereocenter	A chiral stationary phase is required to separate the (S)-enantiomer from the (R)-enantiomer. Standard achiral columns will not resolve them.[6][7]

Section 2: Initial Method Development - A Strategic Starting Point

A logical, stepwise approach is crucial to avoid a time-consuming "trial-and-error" process.[6]

Q1: What is the best column to start with for my initial achiral analysis and purification?

Answer: A standard C18 column is likely to perform poorly due to the compound's polar and basic nature. The primary amine will interact strongly with residual acidic silanol groups on the silica surface, causing significant peak tailing, while its hydrophilicity will lead to poor retention.[8][9]

Your initial screening should therefore focus on columns designed to mitigate these issues.

Column Type	Rationale & Key Feature	Recommended Starting Point
Modern Base-Deactivated C18	Uses high-purity silica with minimal residual silanols and advanced end-capping. This is a good baseline to assess if a standard chemistry can work.	Waters XBridge BEH C18, Agilent Zorbax Extend-C18
Polar-Endcapped C18 / RP-Amide	Incorporates polar groups into the stationary phase (or end-capping) to improve retention of hydrophilic compounds via alternative interactions and shield residual silanols.	Phenomenex Luna Omega Polar C18, Waters Acquity UPLC CSH C18
Phenyl-Hexyl	Offers alternative selectivity through π-π interactions with aromatic rings. While your molecule isn't aromatic, this phase chemistry can sometimes provide unique selectivity for polar amines.	Thermo Scientific Accucore Phenyl-Hexyl

Recommendation: Start with a Polar-Endcapped or RP-Amide column as it addresses both the retention and peak shape challenges simultaneously.

Q2: What are the best starting mobile phase conditions for my first injection?

Answer: The mobile phase must be designed to protonate residual silanols and ensure consistent protonation of your analyte. This is best achieved at low pH.

Experimental Protocol: Initial Scouting Run

• Column: Choose a recommended column from the table above (e.g., Polar-Endcapped C18, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A (Aqueous): Water with 0.1% Formic Acid (FA) or 0.1% Trifluoroacetic Acid (TFA).

  • Expert Insight: TFA is a strong ion-pairing agent that can dramatically improve peak shape for bases but may be difficult to remove during sample workup and can suppress MS signals.[4] Formic acid is MS-friendly and often sufficient. Start with Formic Acid.

• Mobile Phase B (Organic): Acetonitrile (ACN) with 0.1% Formic Acid.

  • Expert Insight: Acetonitrile is generally preferred over methanol for polar compounds as it has a lower viscosity and often provides better peak shapes.

• Gradient: Run a broad scouting gradient to determine the approximate elution time.

  • 5% to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Temperature: 30 °C.

• Detection: UV at 210 nm (as the molecule lacks a strong chromophore) or CAD/ELSD/MS.

• Injection: Inject a 1-5 µL sample dissolved in the initial mobile phase conditions (e.g., 95:5 Water:ACN with 0.1% FA).[5]

This initial run will provide the critical data needed to begin optimization.

Sources

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• 3. ethyl 2-oxa-6-azaspiro[3.4]octane-8-carboxylate | 1312325-23-7 [sigmaaldrich.com]
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• 9. Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead [mdpi.com]

Reference Data & Comparative Studies

Comparing metabolic stability of spirocycles vs traditional morpholine rings

Title: Beyond Flatland: A Comparative Guide to Metabolic Stability of Spirocycles vs. Traditional Morpholine Rings

Executive Summary Morpholine rings are ubiquitous in medicinal chemistry, appearing in over 20 FDA-approved drugs[1]. However, their planar-like chair conformation and electron-rich heteroatoms often introduce severe metabolic liabilities, specifically high intrinsic clearance driven by cytochrome P450 (CYP) oxidation[2]. As drug discovery shifts toward higher 3D complexity, spirocyclic bioisosteres—most notably 2-oxa-6-azaspiro[3.3]heptane—have emerged as superior alternatives[3]. This guide provides an objective, data-driven comparison of these scaffolds, detailing the mechanistic rationale and experimental protocols required to validate their metabolic stability.

Mechanistic Rationale: Escaping Oxidative Vulnerability

The metabolic Achilles' heel of the traditional morpholine ring lies in its α-methylene protons. These sites are highly susceptible to CYP450-mediated α-hydroxylation, which generates unstable hemiaminal intermediates that spontaneously collapse into morpholinones or undergo complete ring opening[2].

Conversely, incorporating a spirocyclic oxetane-azetidine fused system (e.g., 2-oxa-6-azaspiro[3.3]heptane) structurally shields these vulnerable vectors[3]. The quaternary spiro-carbon and the rigid, orthogonal geometry of the four-membered rings introduce significant steric hindrance, preventing optimal alignment within the CYP450 active site[4]. Furthermore, the replacement increases the fraction of sp3-hybridized carbons (Fsp3), enhancing target complementarity while mitigating off-target interactions[5].

Metabolic degradation pathways of morpholine versus spirocyclic bioisosteres.

Quantitative Benchmarking: Physicochemical & Metabolic Shifts

Replacing morpholine with a spirocyclic counterpart does not merely preserve the vector geometry; it fundamentally alters the physicochemical profile. Data from comparative matched-pair analyses (such as the optimization of the clinical candidate AZD1979) demonstrate striking improvements across multiple parameters[6].

Property	Morpholine Scaffold	2-oxa-6-azaspiro[3.3]heptane	Pharmacological Impact
Lipophilicity (ΔlogD7.4)	Baseline	-0.6 to -1.2 reduction	Enhanced aqueous solubility; reduced non-specific plasma protein binding[6].
Basicity (ΔpKa)	~8.3 (Baseline)	+0.8 to +1.5 increase	Modulates ionization at physiological pH, potentially altering permeability[3].
Metabolic Stability (HLM CL_int)	High (>50 µL/min/mg)	Low (<15 µL/min/mg)	Significantly extends biological half-life and improves oral bioavailability[3].
3D Complexity (Fsp3)	Low (Planar-like)	High (Orthogonal rings)	Improves receptor complementarity and reduces hERG inhibition liabilities[5].

Experimental Methodology: Self-Validating Intrinsic Clearance (CL_int) Assay

To objectively quantify the metabolic stability of these bioisosteres, a Human Liver Microsome (HLM) Intrinsic Clearance Assay is employed. This protocol is designed as a self-validating system, ensuring that observed stability is due to structural resistance rather than assay failure.

Step 1: Reagent Preparation & Control Setup

• Action: Prepare 1 µM of the test compound (morpholine vs. spirocycle) in 0.1 M potassium phosphate buffer (pH 7.4) containing 1 mg/mL HLM. Include Verapamil as a high-clearance positive control and Warfarin as a low-clearance negative control.

• Causality: Controls validate the enzymatic viability of the microsomes. If Verapamil is not rapidly degraded during the assay, the HLM batch is inactive, invalidating the run and preventing false-positive stability results.

Step 2: Enzymatic Initiation

• Action: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

• Causality: NADPH is the essential electron donor for CYP450 enzymes. Initiating the reaction with NADPH ensures that all thermal equilibration is complete and the start time (T=0) is exact.

Step 3: Time-Course Sampling & Quenching

• Action: At T = 0, 15, 30, 45, and 60 minutes, extract a 50 µL aliquot and immediately transfer it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Causality: Cold acetonitrile instantaneously denatures the microsomal proteins, halting metabolism to provide a precise temporal snapshot. The internal standard corrects for any volumetric errors during pipetting and matrix-induced ion suppression during mass spectrometry.

Step 4: Phase Separation & LC-MS/MS Analysis

• Action: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis to quantify the remaining parent compound.

• Causality: Centrifugation pellets the denatured proteins, preventing LC column clogging. Tracking the disappearance of the parent compound over time provides a direct, quantifiable measurement of intrinsic clearance (CL_int).

Step-by-step workflow for Human Liver Microsome (HLM) intrinsic clearance assay.

Conclusion

The transition from traditional morpholine rings to spirocyclic bioisosteres like 2-oxa-6-azaspiro[3.3]heptane represents a masterclass in modern drug design. By leveraging orthogonal 3D geometry and eliminating vulnerable α-protons, researchers can drastically reduce CYP450-mediated clearance[2]. As validated through rigorous HLM assays, this structural swap not only secures metabolic stability but concurrently optimizes lipophilicity and target selectivity, paving the way for more resilient clinical candidates[6].

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A Comparative Guide to Chiral HPLC Method Validation for Measuring (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine Enantiomeric Excess

For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is a critical aspect of quality control and regulatory compliance. This is particularly true for chiral molecules like (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine, where the therapeutic efficacy and safety profile can be enantiomer-dependent. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the industry-standard technique for this purpose.[1]

This guide provides an in-depth comparison of chiral stationary phases suitable for the separation of primary amines and presents a comprehensive, step-by-step framework for the validation of a chiral HPLC method, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2][3][4]

The Critical Choice: Selecting the Right Chiral Stationary Phase

The success of any chiral separation hinges on the selection of an appropriate CSP. For primary amines such as 6-Oxa-2-azaspiro[3.4]octan-8-amine, several classes of CSPs have demonstrated utility. The choice of CSP will dictate the mobile phase conditions and overall method performance.

Chiral Stationary Phase (CSP) Class	Principle of Separation	Typical Mobile Phases	Advantages	Disadvantages
Polysaccharide-based (e.g., Amylose or Cellulose derivatives)	A combination of hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical structure of the polysaccharide.[5]	Normal Phase (Hexane/Alcohol), Polar Organic (Acetonitrile/Alcohol), Reversed-Phase (Aqueous/Organic)	Broad applicability, high success rates for a wide range of compounds, available in both coated and immobilized versions.[5][6]	Coated phases may have limitations on solvent compatibility.
Cyclofructan-based	Primarily inclusion complexation, hydrogen bonding, and dipole-dipole interactions.	Normal Phase, Polar Organic, Supercritical Fluid Chromatography (SFC)	Excellent for the separation of primary amines, often providing high efficiency and good peak shapes.[6][7][8]	May require specific mobile phase additives for optimal performance.[7]
Crown Ether-based	Based on the formation of inclusion complexes, particularly effective for compounds with primary amine groups.[6][7]	Typically requires acidic aqueous mobile phases.	High selectivity for primary amines.	The need for acidic aqueous conditions can be a drawback for preparative scale and SFC applications.[7]

For the separation of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine, both polysaccharide and cyclofructan-based CSPs represent excellent starting points for method development. A screening of columns from both classes with a variety of mobile phases is the most effective approach to identify the optimal separation conditions.

A Rigorous Framework for Method Validation

Once a suitable chiral separation method has been developed, it must be validated to ensure it is fit for its intended purpose. The validation process provides documented evidence that the method is reliable, reproducible, and accurate for the quantitative determination of enantiomeric excess.[4]

Caption: Logical workflow of chiral HPLC method validation.

Experimental Protocols for Validation

The following are detailed protocols for each of the key validation parameters as per ICH Q2(R1) guidelines.[2][3][4]

1. Specificity

• Objective: To demonstrate that the analytical method is able to assess unequivocally the analyte in the presence of components which may be expected to be present.

• Procedure:

  • Prepare a solution of the (S)-enantiomer (the active pharmaceutical ingredient, API).

  • Prepare a solution of the (R)-enantiomer (the impurity).

  • Prepare a solution containing a mixture of both enantiomers.

  • Inject each solution into the HPLC system.

  • Acceptance Criteria: The chromatograms should show baseline resolution between the two enantiomer peaks in the mixed solution. The retention times of the individual enantiomers should match those in the mixed solution.

2. Linearity and Range

• Objective: To demonstrate that the analytical procedure provides results that are directly proportional to the concentration of the analyte within a given range.

• Procedure:

  • Prepare a stock solution of the (R)-enantiomer.

  • Prepare a series of at least five calibration standards by spiking the (S)-enantiomer with the (R)-enantiomer stock solution to cover the expected range of the impurity (e.g., from the limit of quantification to 150% of the specification limit).

  • Inject each calibration standard in triplicate.

  • Plot the peak area of the (R)-enantiomer against its concentration.

  • Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.99.

3. Accuracy

• Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Procedure:

  • Prepare samples of the (S)-enantiomer spiked with the (R)-enantiomer at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the specification limit).

  • Prepare each concentration level in triplicate.

  • Analyze the samples using the chiral HPLC method.

  • Calculate the percent recovery for each sample.

  • Acceptance Criteria: The mean percent recovery should be within a predefined range (e.g., 90-110%).

4. Precision

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst).

• Procedure (Repeatability):

  • Prepare six replicate samples of the (S)-enantiomer spiked with the (R)-enantiomer at the specification limit.

  • Inject each sample and record the peak area of the (R)-enantiomer.

  • Calculate the mean, standard deviation, and relative standard deviation (%RSD).

  • Acceptance Criteria: The %RSD should be ≤ 5%.

5. Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Objective: To determine the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value (LOD) and the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy (LOQ).

• Procedure (Based on Signal-to-Noise Ratio):

  • Determine the concentration of the (R)-enantiomer that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • This can be achieved by injecting a series of dilute solutions of the (R)-enantiomer.

  • Acceptance Criteria: The LOQ should be at or below the reporting threshold for the enantiomeric impurity.

6. Robustness

• Objective: To evaluate the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[9][10][11]

• Procedure:

  • Prepare a system suitability solution containing both enantiomers.

  • Vary the following parameters one at a time:

    • Flow rate (e.g., ± 10%)

    • Column temperature (e.g., ± 5 °C)

    • Mobile phase composition (e.g., ± 2% of the organic modifier)

  • Inject the system suitability solution under each varied condition.

  • Acceptance Criteria: The system suitability criteria (e.g., resolution, tailing factor) must be met under all varied conditions.[12]

7. System Suitability

• Objective: To ensure that the chromatographic system is adequate for the intended analysis.[13][14]

• Procedure:

  • Prepare a system suitability solution containing both enantiomers.

  • Inject this solution before and during the analysis of samples.

  • Monitor key chromatographic parameters.

  • Acceptance Criteria:

    • Resolution between the enantiomer peaks: ≥ 1.5

    • Tailing factor for the (S)-enantiomer peak: ≤ 2.0

    • %RSD for replicate injections of the (S)-enantiomer peak area: ≤ 2.0%

Caption: Experimental workflow for a validated chiral HPLC analysis.

Conclusion

A validated chiral HPLC method is indispensable for the reliable determination of the enantiomeric excess of (S)-6-Oxa-2-azaspiro[3.4]octan-8-amine. By systematically evaluating and selecting the most appropriate chiral stationary phase and rigorously validating the method according to ICH guidelines, researchers and drug development professionals can ensure the accuracy, precision, and robustness of their analytical data. This, in turn, supports the development of safe and effective pharmaceutical products.

References

• Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance?
• LCGC International. (2025, November 26). Robustness Tests. Chromatography Online.
• Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1).
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• System Suitability and Validation for Chiral Purity Assays of Drug Substances. (n.d.). PubMed.
• International Conference on Harmonisation. (2005, November). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Thermo Fisher Scientific. (2021, September 22). Don't Get Lost in Your HPLC Method Development.
• Waters Corporation. (2006, May 1). Method Robustness Testing Using Empower™ Method Validation Manager Software Aided by the Empower Sample Set Generator to Automate Method Creation.
• Slideshare. ICH Q2 Analytical Method Validation.
• LCGC International. (2014, September 1). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.
• LCGC International. (2026, March 27). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Chromatography Online.
• Altabrisa Group. (2025, September 13). What Are HPLC System Suitability Tests and Their Importance?
• Yakhak Hoeji (Journal of the Pharmaceutical Society of Korea). (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.
• BenchChem. (2025). A Comparative Guide to the Validation of Chiral HPLC Methods for Enantiomeric Separation.
• Review of Chiral Stationary Phase Development and Chiral Applications. (n.d.).
• ResearchGate. A ruggedness test model and its application for HPLC method validation.
• Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. (n.d.). PMC.
• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2012, October-December). A Detailed Study of Validation Parameters and System Suitability Test in HPLC.
• Yakhak Hoeji (Journal of the Pharmaceutical Society of Korea). (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.
• ResearchGate. Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives.
• BenchChem. (2025). A Head-to-Head Battle for Chiral Purity: Cross-Validating Enantiomeric Excess with HPLC and NMR.
• PubMed. (2020, July 15). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening.
• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011, November 18).
• Determination of enantiomeric excess in amine derivatives with molecular self-assemblies. (2015, June 8).
• A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. (2022, April 12).
• A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. (n.d.).
• Master Organic Chemistry. (2017, February 24). Optical Purity and Enantiomeric Excess.

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Navigating the 3D Chemical Space: A Comparative Guide to Spirocyclic Scaffolds vs. Flat Aromatics in Kinase Inhibitor Design

In the pursuit of highly selective and metabolically stable kinase inhibitors, medicinal chemistry is undergoing a paradigm shift known as the "Escape from Flatland." Historically, kinase drug discovery relied heavily on flat, heteroaromatic scaffolds designed to mimic the adenine ring of ATP. While effective at anchoring to the kinase hinge region, these highly sp2 -hybridized planar molecules often suffer from poor aqueous solubility, rapid metabolic clearance, and promiscuous off-target binding[1].

To overcome these limitations, researchers are increasingly turning to spirocyclic scaffolds —bicyclic structures sharing a single common atom. By introducing rigid, three-dimensional (3D) geometry, spirocycles allow for the precise projection of pharmacophores into specific kinase sub-pockets, drastically improving both potency and selectivity[1]. This guide objectively compares the structure-activity relationships (SAR) of spirocyclic scaffolds against traditional flat aromatics, providing actionable insights and self-validating experimental protocols for drug development professionals.

The Mechanistic Superiority of Spirocyclic Scaffolds

The decision to replace a flat aromatic ring with a spirocycle is grounded in fundamental thermodynamics and structural biology.

Thermodynamics & Entropic Pre-organization

When a flexible linear or planar molecule binds to a target, it experiences a significant entropic penalty ( ΔS ) due to the loss of conformational degrees of freedom. Spiro-fusion rigidifies the molecule into a pre-organized 3D conformation. This pre-organization minimizes the entropic penalty upon binding. Furthermore, flat aromatics often rely on enthalpy-driven but non-specific π−π stacking interactions, leading to promiscuity. Spirocycles reduce this lipophilic promiscuity, relying instead on precise spatial complementarity (e.g., Van der Waals interactions within the gatekeeper pocket)[2].

Vector Projection and the Hinge Region

Kinase inhibitors typically require hydrogen bond donors/acceptors to interact with the hinge region (e.g., via the backbone amides of the kinase). While flat scaffolds project substituents in a 2D plane, spirocyclic cores project functional groups spherically. This allows the molecule to maintain critical hinge interactions while simultaneously directing substituents out of the plane to engage the solvent-exposed region or the hydrophobic pocket behind the gatekeeper residue[3].

Logical comparison of flat vs. spirocyclic scaffold binding in kinase ATP pockets.

Comparative SAR Case Studies: Spirocycles in Action

The structural advantages of spirocycles translate directly into measurable improvements in SAR profiles across various kinase targets. The table below synthesizes quantitative data from recent medicinal chemistry campaigns comparing planar leads to their spirocyclic counterparts.

Table 1: Quantitative SAR Comparison of Kinase Inhibitor Scaffolds

Scaffold Architecture	Target Kinase	Representative Compound	Primary Potency ( IC50​ )	Selectivity / Off-Target Profile	Pharmacokinetics (ADME)
Planar 7-Azaindole	HPK1	Early Lead	~15 nM	Poor (cross-reacts with LCK)	Rapid clearance
Spiro-azaindoline	HPK1	Compound 15/16	< 5 nM	High (avoids LCK via Met90 clash)	Improved metabolic stability[2]
Flat Heteroaromatic	PI3K δ	Idelalisib (Approved)	2.5 nM	High risk of hepatotoxicity	Moderate bioavailability
Spirocyclic Spacer	PI3K δ/γ	Compound 26	1.0 nM	Dual selectivity; spares PI3K α/β	High (F = 87.5% in rats)[4]
Flat Aromatic	Nek2	Generic Hinge Binder	> 100 nM	Promiscuous pan-kinase activity	N/A
Spirocyclic	Nek2	Compound V8	2.4 μ M	Highly selective, ATP-competitive	Favorable in vitro ADME[5]

Case Study Highlight: HPK1 Inhibitors Hematopoietic progenitor kinase 1 (HPK1) is a critical target for cancer immunotherapy. Early planar 7-azaindole inhibitors suffered from off-target binding to LCK, leading to immunosuppression. By transitioning to a2, researchers successfully occupied a unique sub-pocket flanked by the Met90 gatekeeper residue. The 3D nature of the spiro-cyclopropyl ring induced a P-loop folded binding mode that planar molecules could not access, resulting in exquisite selectivity[2].

Self-Validating Experimental Protocols for Spirocyclic SAR

To objectively evaluate the performance of a novel spirocyclic kinase inhibitor, the testing cascade must be robust and self-validating. The following methodologies ensure that observed potency is driven by target-specific 3D engagement rather than assay artifacts or colloidal aggregation.

Protocol 1: Primary Biochemical Screening & Orthogonal Validation

Objective: Determine the intrinsic inhibitory potency ( IC50​ ) and validate the binding kinetics.

• Step 1: TR-FRET Kinase Assay.

  • Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard fluorometric assays because spirocyclic compounds with extended conjugation can sometimes auto-fluoresce. TR-FRET's time delay eliminates this background noise.

  • Self-Validation: The assay plate must include a no-enzyme blank (baseline FRET) and a reference pan-kinase inhibitor (e.g., Staurosporine). A calculated Z'-factor > 0.6 is required to validate the run.

• Step 2: Surface Plasmon Resonance (SPR).

  • Causality: IC50​ values are dependent on ATP concentration. SPR provides absolute thermodynamic parameters (Affinity, KD​ ) and kinetic parameters (Residence time, τ ). Spirocycles often exhibit longer residence times due to deeper pocket penetration.

  • Self-Validation: Sensorgrams must fit a 1:1 Langmuir binding model. Super-stoichiometric binding indicates colloidal aggregation (a false positive), requiring the addition of 0.01% Triton X-100 to the buffer to break up micelles.

Protocol 2: Cellular Target Engagement

Objective: Prove that the sp3-rich spirocycle can penetrate cell membranes and compete with physiological ATP.

• Step 1: NanoBRET Cellular Assay.

  • Causality: Biochemical assays are run at the Km​ of ATP (~10-50 μ M). However, intracellular ATP is ~1-5 mM. NanoBRET measures target engagement in live cells, proving the spirocycle maintains its competitive edge in a physiological environment.

  • Self-Validation: Transfect a parallel cell line with a kinase-dead mutant (e.g., mutating the catalytic lysine). Lack of BRET signal in the mutant line validates that the spirocycle is specifically engaging the active site.

Protocol 3: in vitro ADME Profiling

Objective: Assess the metabolic stability conferred by the spirocyclic core.

• Step 1: Human Liver Microsome (HLM) Stability.

  • Causality: Flat aromatics are highly susceptible to oxidative metabolism by CYP450 enzymes due to exposed electron-rich π systems. Spirocycles, being sp3 -rich, generally resist this oxidation, leading to longer half-lives.

  • Self-Validation: Run the spirocyclic candidate alongside Verapamil (high clearance control) and Warfarin (low clearance control) to validate the metabolic viability of the HLM batch.

Self-validating SAR workflow for evaluating novel spirocyclic kinase inhibitors.

Conclusion

The transition from flat aromatic rings to spirocyclic scaffolds represents a critical evolution in kinase inhibitor design. By leveraging 3D geometry, medicinal chemists can exploit specific sub-pockets (such as the gatekeeper and ribose-binding regions) that are inaccessible to planar molecules. As demonstrated by the SAR profiles of HPK1, PI3K δ/γ , and Nek2 inhibitors, spirocycles not only enhance target selectivity but also inherently improve physicochemical properties, driving higher success rates in preclinical development.

References

• Benchchem.Potential applications of spirocyclic compounds in pharmacology.
• ACS Medicinal Chemistry Letters.Discovery of Spiro-azaindoline Inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1).
• PubMed (Eur J Med Chem).Structurally novel PI3Kδ/γ dual inhibitors characterized by a seven-membered spirocyclic spacer: The SARs investigation and PK evaluation.
• PMC.Identification of A Novel Spirocyclic Nek2 Inhibitor Using High Throughput Virtual Screening.
• PMC.Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach.

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